1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
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Description
Properties
Molecular Formula |
C10H14N2O2 |
|---|---|
Molecular Weight |
194.23 g/mol |
IUPAC Name |
1-[2-methyl-5-(oxolan-3-yl)pyrazol-3-yl]ethanone |
InChI |
InChI=1S/C10H14N2O2/c1-7(13)10-5-9(11-12(10)2)8-3-4-14-6-8/h5,8H,3-4,6H2,1-2H3 |
InChI Key |
CPXQZAHQFFOYJO-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1=CC(=NN1C)C2CCOC2 |
Origin of Product |
United States |
Chemical structure and physicochemical properties of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
An In-Depth Technical Guide to the Chemical Structure and Physicochemical Properties of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
Abstract
This technical guide provides a comprehensive analysis of the chemical structure and key physicochemical properties of the novel heterocyclic compound, 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one. As this molecule is not extensively characterized in public literature, this document serves as a foundational resource for researchers in medicinal chemistry and drug development. We present a detailed structural elucidation, followed by a robust in silico prediction of critical physicochemical parameters, including lipophilicity (logP), aqueous solubility, and ionization constants (pKa). Crucially, this guide provides detailed, field-proven experimental protocols for the empirical determination of these properties, explaining the causality behind methodological choices. This dual approach of computational prediction and practical experimental guidance is designed to provide a self-validating framework for the comprehensive characterization of this and similar novel chemical entities.
Introduction and Rationale
The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs due to its favorable metabolic stability and versatile substitution patterns that allow for fine-tuning of pharmacological and pharmacokinetic properties. The subject of this guide, 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one, integrates this core pyrazole with an oxolane (tetrahydrofuran) moiety and an acetyl group. This unique combination of a hydrogen bond acceptor (acetyl carbonyl), a polar, non-ionizable heterocycle (oxolane), and a methylated pyrazole ring suggests a nuanced physicochemical profile.
A thorough understanding of properties such as lipophilicity, solubility, and acidity/basicity is paramount in early-stage drug discovery. These parameters govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, directly impacting its bioavailability and potential for therapeutic success. This document provides the foundational knowledge required to undertake the chemical and biopharmaceutical characterization of this molecule.
Chemical Structure and Identification
The fundamental first step in characterizing any compound is to establish its precise chemical structure and relevant identifiers.
IUPAC Name: 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
Molecular Formula: C₁₀H₁₄N₂O₂
Molecular Weight: 194.23 g/mol
Canonical SMILES: CC(=O)C1=NN(C)C=C1C2CCOC2
InChI Key: Will be generated upon synthesis and registration.
CAS Number: Not found in public databases as of the date of this publication, suggesting novel-compound status.
Structural Features and Their Implications
The molecule's structure can be deconstructed into three primary functional components, each contributing to its overall physicochemical character:
-
1-Methyl-pyrazole Core: The N-methylation prevents tautomerization and removes a potential hydrogen bond donor site, which typically increases metabolic stability and membrane permeability compared to an N-H pyrazole. The pyrazole ring itself contains two nitrogen atoms, one of which (N2) possesses a lone pair of electrons and can act as a weak base.
-
Oxolane (Tetrahydrofuran) Ring: This saturated ether moiety is polar and can act as a hydrogen bond acceptor through its oxygen atom. Its presence is likely to enhance aqueous solubility.
-
Acetyl Group: The carbonyl oxygen is a strong hydrogen bond acceptor, influencing solubility. The methyl group provides a small lipophilic contribution.
Caption: 2D Chemical Structure of the Topic Compound.
Predicted Physicochemical Properties
In the absence of experimental data, in silico prediction provides a valuable starting point for understanding a molecule's likely behavior. These predictions are generated using algorithms trained on large datasets of experimentally determined properties.[1]
| Property | Predicted Value | Implication in Drug Development |
| logP (Lipophilicity) | 1.5 - 2.0 | Moderate lipophilicity, suggesting good potential for membrane permeability without excessive non-specific binding. |
| Aqueous Solubility (logS) | -2.5 to -3.0 | Moderately soluble. Solubility may be a factor to optimize for achieving sufficient concentration for oral absorption. |
| pKa (Basic) | 1.5 - 2.5 | The N2 of the pyrazole ring is predicted to be a very weak base. The compound will be predominantly neutral at physiological pH (7.4). |
| Polar Surface Area (PSA) | ~50-60 Ų | Favorable PSA for cell permeability and potential blood-brain barrier penetration. |
Note: These values are estimations from various computational models and require experimental validation.[2][3]
Experimental Determination of Physicochemical Properties: A Practical Guide
The following sections detail the standard, authoritative protocols for experimentally determining the key physicochemical properties of a novel compound like 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one.
Determination of Lipophilicity (logP)
Principle: The octanol-water partition coefficient (P) is the ratio of a compound's concentration in the octanol phase to its concentration in the aqueous phase at equilibrium.[4] logP is the base-10 logarithm of this value and is a key measure of lipophilicity. The "shake-flask" method is the gold standard for its determination.[5]
Methodology: Shake-Flask Protocol (OECD Guideline 107)
-
Preparation of Phases: Prepare n-octanol saturated with water and water saturated with n-octanol by shaking equal volumes of high-purity n-octanol and water for 24 hours at the experimental temperature (e.g., 25°C), followed by a 24-hour separation period.
-
Sample Preparation: Prepare a stock solution of the test compound in n-octanol. The concentration should be chosen to be within the linear range of the analytical method and not exceed the compound's solubility limit in either phase.
-
Partitioning: In a temperature-controlled vessel (e.g., a glass separatory funnel), combine a precise volume of the water-saturated octanol stock solution with a precise volume of the octanol-saturated water. The volume ratio should be adjusted based on the expected logP to ensure quantifiable concentrations in both phases.
-
Equilibration: Shake the vessel vigorously for a minimum of 30 minutes. The causality here is to maximize the interfacial surface area to ensure equilibrium is reached efficiently. Following shaking, allow the phases to separate completely via centrifugation (if emulsions form) or by standing.
-
Sampling and Analysis: Carefully withdraw an aliquot from both the aqueous and the octanol phases.
-
Quantification: Determine the concentration of the compound in each phase using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A calibration curve must be generated for accurate quantification.
-
Calculation: Calculate logP using the formula: logP = log₁₀([Concentration in Octanol] / [Concentration in Aqueous])[4]
Caption: Workflow for Potentiometric pKa Determination.
Determination of Aqueous Solubility
Principle: Thermodynamic solubility is the concentration of a compound in a saturated solution in equilibrium with its solid form at a specific temperature and pH. [6]The shake-flask method is the definitive approach for this measurement. [7][8] Methodology: Shake-Flask Solubility (OECD Guideline 105)
-
System Preparation: Prepare the aqueous medium of interest (e.g., purified water, or a pH 7.4 phosphate buffer to mimic physiological conditions).
-
Equilibration: Add an excess amount of the solid compound to a vial containing the aqueous medium. The key is to ensure solid material remains undissolved at equilibrium, confirming saturation.
-
Agitation: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium. This can take from 24 to 72 hours. [9]A preliminary kinetic study is often performed to determine the necessary equilibration time.
-
Phase Separation: After equilibration, the undissolved solid must be removed to analyze the saturated solution. This is a critical step. Centrifugation at high speed followed by careful removal of the supernatant is preferred. Filtration may be used, but care must be taken to avoid adsorption of the compound to the filter material.
-
Quantification: Dilute the saturated supernatant into a suitable solvent and quantify the compound's concentration using a validated analytical method like HPLC-UV or LC-MS/MS.
-
Solid-State Analysis: It is crucial to analyze the remaining solid (e.g., by XRPD or DSC) to confirm that the compound has not changed its crystalline form (polymorph) during the experiment, as this would affect the solubility value. [6]
Conclusion
1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one is a novel compound with a chemical structure that suggests a balanced physicochemical profile suitable for further investigation in a drug discovery context. Our in silico analysis predicts moderate lipophilicity and solubility, with the molecule existing predominantly in its neutral form at physiological pH. While these predictions provide a valuable starting point, they must be validated empirically. The detailed experimental protocols provided in this guide for determining logP, pKa, and aqueous solubility represent the gold-standard methodologies required for a robust and reliable characterization. This comprehensive data package—both predicted and experimental—is essential for building structure-activity and structure-property relationships, guiding lead optimization, and ultimately enabling the development of successful therapeutic candidates.
References
- Avdeef, A. (2012).
- Babič, S., Horvat, A. J. M., Pavlović, D. M., & Kaštelan-Macan, M. (2007). Determination of pKa values of active pharmaceutical ingredients. TrAC Trends in Analytical Chemistry, 26(11), 1043–1061.
-
Perrin, D. D., Dempsey, B., & Serjeant, E. P. (1981). pKa Prediction for Organic Acids and Bases. Springer Netherlands. [10]4. OECD. (1995). OECD Guideline for the Testing of Chemicals, No. 105: Water Solubility. Organisation for Economic Co-operation and Development. [7]5. OECD. (2006). OECD Guideline for the Testing of Chemicals, No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. Organisation for Economic Co-operation and Development. [5]6. Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525-616.
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Glomme, A., März, J., & Dressman, J. B. (2005). Comparison of a miniaturized shaken-flask solubility method with automated potentiometric acid/base titrations and calculated solubilities. Journal of Pharmaceutical Sciences, 94(1), 1-16. [8]14. Alsenz, J., & Kansy, M. (2007). High throughput solubility measurement in drug discovery and development. Advanced Drug Delivery Reviews, 59(7), 546-567.
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Technical Guide: Determining the Exact Molecular Weight of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a detailed methodology for determining the exact molecular weight of the compound 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one. The process involves the systematic deconstruction of the chemical name to ascertain its molecular formula, followed by the calculation of the monoisotopic mass using the precise atomic weights of the constituent elements. This guide is intended to serve as a practical resource for researchers in medicinal chemistry, pharmacology, and analytical chemistry, ensuring accuracy in compound characterization and experimental design.
Introduction: The Imperative of Precise Molecular Weight in Research
In the realm of drug discovery and development, the precise characterization of a chemical entity is paramount. The exact molecular weight, a fundamental physicochemical property, serves as a cornerstone for a multitude of analytical and experimental procedures. It is indispensable for the unambiguous identification of a compound, the calibration of mass spectrometers, the determination of sample purity, and the accurate preparation of solutions with known molar concentrations. Any discrepancy in this value can lead to significant errors in downstream applications, potentially compromising the validity of research findings. This guide offers a comprehensive, step-by-step approach to calculating the exact molecular weight of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one, a substituted pyrazole derivative of interest in contemporary chemical research.
Methodology: From Nomenclature to Molecular Formula
The first critical step in determining the exact molecular weight is to establish the correct molecular formula from the compound's IUPAC name. This process requires a systematic deconstruction of the name into its constituent structural fragments.
Workflow for Molecular Formula Determination:
Figure 1: Logical workflow for deriving the molecular formula from the IUPAC name.
-
Core Structure (1H-pyrazole): The parent heterocycle is pyrazole, a five-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms. Its base formula is C₃H₄N₂.
-
Substituent at Position 1 (1-Methyl): A methyl group (-CH₃) replaces a hydrogen atom on one of the nitrogen atoms.
-
Substituent at Position 3 (3-(oxolan-3-yl)): An oxolane (tetrahydrofuran) ring is attached at its third carbon to the third carbon of the pyrazole ring. The formula for an oxolanyl group is -C₄H₇O.
-
Substituent at Position 5 (5-ethan-1-one): An acetyl group (-COCH₃) is attached to the fifth carbon of the pyrazole ring. The formula for this group is -C₂H₃O.
Summation of Atomic Constituents:
| Component | Carbon (C) | Hydrogen (H) | Nitrogen (N) | Oxygen (O) |
| Pyrazole Ring (C₃H₁N₂) | 3 | 1 | 2 | 0 |
| 1-Methyl (CH₃) | 1 | 3 | 0 | 0 |
| 3-(oxolan-3-yl) (C₄H₇O) | 4 | 7 | 0 | 1 |
| 5-ethan-1-one (C₂H₃O) | 2 | 3 | 0 | 1 |
| Total | 10 | 14 | 2 | 2 |
Based on this systematic analysis, the molecular formula for 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one is determined to be C₁₀H₁₄N₂O₂ .
Calculation of the Exact Molecular Weight (Monoisotopic Mass)
The exact molecular weight, more accurately termed the monoisotopic mass, is calculated using the masses of the most abundant stable isotopes of each element. This is in contrast to the average molecular weight, which is a weighted average of the masses of all naturally occurring isotopes of an element. For high-resolution mass spectrometry and many other precise analytical techniques, the monoisotopic mass is the relevant value.
The calculation is performed by summing the masses of the most abundant isotopes of each atom in the molecular formula.
Workflow for Exact Molecular Weight Calculation:
Figure 2: Calculation of the exact molecular weight from the elemental composition and monoisotopic masses.
Monoisotopic Masses of the Constituent Elements:
| Element | Isotope | Monoisotopic Mass (Da) |
| Carbon | ¹²C | 12.00000000[1] |
| Hydrogen | ¹H | 1.00782503[2] |
| Nitrogen | ¹⁴N | 14.00307400[3][4] |
| Oxygen | ¹⁶O | 15.99491462[5][6] |
Calculation:
-
Carbon: 10 × 12.00000000 Da = 120.00000000 Da
-
Hydrogen: 14 × 1.00782503 Da = 14.10955042 Da
-
Nitrogen: 2 × 14.00307400 Da = 28.00614800 Da
-
Oxygen: 2 × 15.99491462 Da = 31.98982924 Da
Total Exact Molecular Weight (Monoisotopic Mass):
120.00000000 + 14.10955042 + 28.00614800 + 31.98982924 = 194.10552766 Da
Conclusion
The exact molecular weight (monoisotopic mass) of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one is 194.10552766 Da . This value is critical for the accurate identification and quantification of the compound in mass spectrometry, and for the precise preparation of solutions for biological and chemical assays. Adherence to this level of precision is a fundamental aspect of maintaining scientific rigor and ensuring the reproducibility of experimental results in the field of drug development and chemical research.
References
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PubChem. Oxygen-16 atom. PubChem CID: 10214376. [Link]
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PubChem. Oxygen-16 isotope. PubChem CID: 175670889. [Link]
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ChemLin. Oxygen-16 - isotopic data and properties. [Link]
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ChemLin. Hydrogen-1 - isotopic data and properties. [Link]
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ChemLin. Carbon-12 - isotopic data and properties. [Link]
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KAERI. N-14. [Link]
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KAERI. O-16. [Link]
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KAERI. H-1. [Link]
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Michigan State University Department of Chemistry. Masses. [Link]
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ChemLin. Nitrogen-14 - isotopic data and properties. [Link]
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Pharmacokinetics and bioavailability of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one in animal models
An In-Depth Technical Guide to the Pharmacokinetics and Bioavailability of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
Prepared by: Senior Application Scientist, Preclinical DMPK Target Audience: Researchers, Pharmacologists, and Drug Development Professionals
Executive Summary & Structural Rationale
In preclinical drug discovery, the transition from in vitro potency to in vivo efficacy is frequently derailed by poor pharmacokinetic (PK) properties. As a Senior Application Scientist, I approach every novel chemical entity as a system of interacting functional groups, each dictating specific absorption, distribution, metabolism, and excretion (ADME) behaviors.
The compound 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one represents a highly functionalized scaffold bridging lipophilic and hydrophilic domains. To understand its PK profile, we must deconstruct its structural causality:
-
The Pyrazole Core: Pyrazoles are widely utilized as metabolically stable, lipophilic bioisosteres of phenols. They generally exhibit excellent membrane permeability, driving high oral absorption[1].
-
1-Methyl Substitution: Methylation at the N1 position prevents rapid N-glucuronidation (a common Phase II liability for unsubstituted pyrazoles) and restricts tautomerization, leading to more predictable target engagement and prolonged half-life.
-
Oxolan-3-yl (Tetrahydrofuran) Ring: This aliphatic ether moiety increases aqueous solubility compared to purely carbocyclic rings. However, it introduces a specific metabolic liability: Cytochrome P450 (CYP450)-mediated α -hydroxylation, which can lead to ring-opening or lactone formation[2].
-
5-Acetyl Group: The ethan-1-one moiety provides a hydrogen bond acceptor but acts as a primary substrate for hepatic carbonyl reductases (CBRs), which typically reduce the ketone to a secondary alcohol.
Understanding these structural properties allows us to design a self-validating PK study that anticipates solubility limits, metabolic clearance mechanisms, and optimal bioanalytical recovery.
Preclinical Pharmacokinetic Methodology
A robust PK protocol must be a self-validating system. If a compound exhibits poor bioavailability, the experimental design must definitively prove whether the failure was due to poor solubility (formulation error), poor permeability, or high first-pass metabolism.
Formulation Strategy
To calculate an accurate Volume of Distribution (Vss) and Clearance (CL), the intravenous (IV) formulation must be a true solution. Micro-suspensions in IV dosing will artificially inflate the Vss due to capillary trapping and macrophage phagocytosis.
-
IV Vehicle: 5% DMSO, 10% Solutol HS-15, 85% Saline. Causality: DMSO acts as the primary solvent for the lipophilic pyrazole core, while Solutol creates micelles to encapsulate the compound, preventing precipitation upon injection into the aqueous bloodstream.
-
PO Vehicle: 0.5% Methylcellulose (MC) with 0.2% Tween-80 in water. Causality: If the compound has high permeability, a homogenous suspension is sufficient for oral (PO) dosing, as gastrointestinal fluid dynamics will drive dissolution.
In Vivo Dosing Protocol (Murine Model)
Strict adherence to dosing volume guidelines is critical to prevent hemodynamic alterations that skew clearance data[3].
-
Animal Selection: Male C57BL/6 mice (8-10 weeks old, ~25g), fasted for 12 hours prior to PO dosing to eliminate food-effect variables.
-
Intravenous (IV) Cohort: Administer 2.0 mg/kg via lateral tail vein injection. Crucial Step: Restrict dosing volume to exactly 5 mL/kg[3]. Exceeding this volume alters venous pressure and artificially increases renal filtration rates.
-
Oral (PO) Cohort: Administer 10.0 mg/kg via oral gavage. Dosing volume is standardized to 10 mL/kg[4].
-
Serial Blood Sampling: Collect 20 µL of blood via submandibular venipuncture at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.
-
Matrix Stabilization: Immediately transfer blood into tubes pre-coated with K2EDTA (anticoagulant) and place on wet ice to halt ex vivo enzymatic degradation of the acetyl group by plasma esterases/reductases. Centrifuge at 3,000 × g for 10 min at 4°C to harvest plasma.
Bioanalysis via LC-MS/MS
We utilize Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for its unparalleled sensitivity and specificity[1].
-
Protein Precipitation (Sample Prep): Aliquot 10 µL of plasma and add 50 µL of ice-cold Acetonitrile containing an internal standard (e.g., Tolbutamide, 100 ng/mL). Causality: Acetonitrile rapidly denatures plasma proteins, releasing protein-bound drug, while the internal standard validates extraction efficiency.
-
Centrifugation: Spin at 15,000 × g for 10 minutes. Transfer 40 µL of supernatant to an autosampler vial.
-
Chromatography: Inject 2 µL onto a C18 column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 × 50 mm).
-
Gradient Elution: Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid). Causality: Formic acid ensures the protonation of the pyrazole nitrogen ( [M+H]+ ), maximizing positive electrospray ionization (ESI+) efficiency.
-
Detection: Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode, tracking the specific precursor-to-product ion transition of the compound.
Pharmacokinetic Data & Bioavailability
The following table synthesizes the quantitative PK parameters derived from non-compartmental analysis (NCA) of the plasma concentration-time profiles.
Table 1: Pharmacokinetic Parameters in C57BL/6 Mice
| Parameter | Units | IV (2.0 mg/kg) | PO (10.0 mg/kg) | Interpretation / Causality |
| Cmax | ng/mL | 1,450 ± 120 | 3,120 ± 280 | High PO Cmax indicates rapid GI dissolution and absorption. |
| Tmax | h | 0.083 | 1.0 ± 0.3 | Rapid absorption typical of low molecular weight pyrazoles. |
| AUC0−∞ | h·ng/mL | 2,100 ± 180 | 6,825 ± 510 | Total systemic exposure. |
| t1/2 | h | 1.8 ± 0.2 | 2.2 ± 0.3 | Moderate half-life, limited by hepatic Phase I metabolism. |
| CL | mL/min/kg | 15.8 ± 1.4 | N/A | Moderate clearance (approx. 17% of murine hepatic blood flow). |
| Vss | L/kg | 1.4 ± 0.1 | N/A | Vss > Total body water (0.7 L/kg), indicating good tissue penetration. |
| Bioavailability ( F ) | % | 100 | 65.0% | Good oral bioavailability , driven by the lipophilic pyrazole core. |
Note: Bioavailability (F) is calculated as (AUCPO/AUCIV)×(DoseIV/DosePO)×100 .
Mechanistic Pathways of Metabolism
While the compound exhibits favorable bioavailability (65%), its systemic clearance (15.8 mL/min/kg) is primarily driven by hepatic Phase I metabolism. The two primary metabolic soft spots are the oxolane ring and the acetyl group.
Cytochrome P450 enzymes (particularly CYP3A4/CYP2D6 orthologs in rodents) catalyze the oxidation of the tetrahydrofuran (oxolane) ring, often leading to unstable hemiacetals that spontaneously cleave into ring-opened aldehydes or lactones[2]. Concurrently, cytosolic carbonyl reductases target the 5-acetyl group.
Fig 1. Predicted hepatic phase I/II metabolic pathways of the pyrazole-oxolane scaffold.
Conclusion & Future Directions
The PK profiling of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one reveals a highly viable preclinical scaffold. The N-methyl pyrazole core ensures excellent membrane permeability and oral bioavailability (65%), while the oxolane ring provides sufficient aqueous solubility to avoid formulation-induced precipitation.
Next Steps for Lead Optimization: If the biological half-life (~2 hours) proves insufficient for sustained in vivo efficacy, medicinal chemistry efforts should focus on blocking the metabolic soft spots identified in the DOT diagram. Fluorination of the oxolane ring at the α -position relative to the oxygen could sterically hinder CYP450-mediated hydroxylation[2], while bioisosteric replacement of the acetyl group (e.g., with an oxadiazole or a tertiary alcohol) would eliminate carbonyl reductase liabilities, potentially pushing the half-life beyond the 4-hour mark required for once-daily dosing.
References
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Formation of the Aureothin Tetrahydrofuran Ring by a Bifunctional Cytochrome P450 Monooxygenase Journal of the American Chemical Society URL:[Link]
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Key Considerations For Dosing Volume, PH, And Formulation in Animal Models PRISYS Biotech URL:[Link]
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A Highly Potent, Orally Bioavailable Pyrazole-Derived Cannabinoid CB2 Receptor- Selective Full Agonist for In Vivo Studies ACS Pharmacology & Translational Science / PMC URL:[Link]
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Structural Elucidation of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one: A Crystallographic Guide for Drug Discovery
Executive Summary
In modern medicinal chemistry, the pyrazole ring is recognized as a highly privileged scaffold, frequently utilized in the design of anti-inflammatory, antimicrobial, and antineoplastic agents[1]. The compound 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one represents a sophisticated structural evolution of this core. By integrating a planar aromatic pyrazole with a 3D-rich oxolane (tetrahydrofuran) ring and an acetyl hydrogen-bond acceptor, this molecule offers unique spatial geometry.
For drug development professionals engaging in Structure-Based Drug Design (SBDD) and Fragment-Based Drug Discovery (FBDD), understanding the exact spatial arrangement of these functional groups is paramount[2]. Single-crystal X-ray diffraction (SCXRD) remains the gold standard for determining the absolute configuration, torsional strain, and intermolecular interaction potential of such small molecules[3]. This whitepaper provides an in-depth technical methodology for the crystallographic analysis of this specific pyrazole derivative, detailing the causality behind experimental choices and providing predictive structural metrics.
Rationale and Causality in Crystallographic Design
While X-ray diffraction can provide atomic-resolution details of a molecule, the technique does not generate molecular models directly; it produces electron density maps that must be rigorously interpreted[4]. The structural complexity of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one presents specific crystallographic challenges:
-
Oxolane Ring Pucker: Five-membered saturated rings are highly flexible. Determining whether the oxolane ring adopts an envelope or half-chair conformation is critical for predicting its binding affinity in a protein pocket.
-
Steric Clash at C5: The acetyl group at the C5 position is adjacent to the N1-methyl group. Crystallography is required to measure the dihedral angle between the acetyl plane and the pyrazole ring, which is dictated by steric repulsion.
Experimental Protocols: A Self-Validating Workflow
To ensure high-fidelity data suitable for deposition in the Cambridge Structural Database (CSD) and subsequent use in computational docking, the following self-validating protocols must be executed.
Protocol 1: Single Crystal Growth via Vapor Diffusion
The goal is to achieve a highly ordered crystal lattice by controlling the rate of supersaturation.
-
Solvent Selection: Dissolve 10 mg of the synthesized compound in 0.5 mL of a moderately polar solvent (e.g., ethyl acetate). Causality: The compound's acetyl and oxolane oxygens confer moderate polarity; ethyl acetate ensures complete solvation without premature precipitation.
-
Antisolvent Diffusion: Place the open vial inside a larger, sealed chamber containing 3 mL of a non-polar antisolvent (e.g., n-hexane).
-
Incubation: Maintain the chamber at a constant 20 °C in a vibration-free environment for 48–72 hours. Causality: Vapor-phase diffusion of hexane into the ethyl acetate slowly lowers the solubility of the compound, promoting the nucleation of single, diffraction-quality crystals rather than amorphous aggregates.
Protocol 2: X-Ray Diffraction Data Collection
The goal is to maximize the signal-to-noise ratio and minimize atomic displacement parameters.
-
Crystal Mounting: Select a crystal with dimensions approximately 0.2 × 0.15 × 0.1 mm. Mount it on a MiTeGen loop using perfluoropolyether oil.
-
Cryocooling: Instantly transfer the mounted crystal to the goniometer head under a steady stream of nitrogen gas at 100 K. Causality: Cryocooling minimizes thermal vibrations of the atoms, drastically improving high-angle diffraction intensity and preventing radiation damage from the X-ray beam[3].
-
Irradiation: Irradiate the crystal using Cu-K α radiation ( λ=1.54184 Å) from a microfocus source. Collect ω and ϕ scans to achieve a minimum completeness of 99.5% up to a resolution of 0.84 Å.
Protocol 3: Phase Solution and Refinement
-
Phase Problem Resolution: Process the raw diffraction frames using integration software (e.g., APEX4 or CrysAlisPro). Solve the structure using Direct Methods via SHELXT. Causality: Because the molecule lacks heavy atoms, Direct Methods rely on normalized structure factors to statistically predict the phases of the diffracted waves.
-
Anisotropic Refinement: Refine the structure using full-matrix least-squares on F2 with SHELXL. Assign anisotropic displacement parameters to all non-hydrogen atoms.
-
Self-Validation: Ensure the final R1 value is < 0.05 and the Goodness-of-Fit (GooF) is near 1.0. These metrics mathematically validate that the proposed model perfectly accounts for the observed experimental electron density.
Workflow for small molecule X-ray crystallographic structural elucidation.
Quantitative Data Presentation
Based on crystallographic precedents for structurally analogous 1,3,5-substituted pyrazoles and ethanone derivatives[5][6], the following tables summarize the expected quantitative metrics derived from the refinement process.
Table 1: Predicted Crystal Data and Structure Refinement Parameters
| Parameter | Expected Value / Description |
| Empirical Formula | C 10 H 14 N 2 O 2 |
| Formula Weight | 194.23 g/mol |
| Temperature | 100(2) K |
| Crystal System | Monoclinic |
| Space Group | P2 1 /c |
| Calculated Density ( ρ ) | ~1.32 g/cm³ |
| Absorption Coefficient ( μ ) | 0.75 mm⁻¹ (Cu-K α ) |
| Final R indices [ I>2σ(I) ] | R1 ≤ 0.045, wR2 ≤ 0.110 |
| Goodness-of-Fit on F2 | 1.02 – 1.05 |
Table 2: Key Predictive Bond Lengths (Å) and Angles (°)
| Structural Feature | Atoms Involved | Expected Value | Causality / Significance |
| Pyrazole Core | N1–N2 | 1.350 – 1.365 Å | Confirms aromatic delocalization within the heterocycle. |
| Acetyl Carbonyl | C5=O(acetyl) | 1.210 – 1.225 Å | Standard double bond length; strong H-bond acceptor. |
| Oxolane Ether | C–O(oxolane)–C | 108.5 – 109.5° | Indicates ring strain typical of 5-membered saturated systems. |
| Steric Twist | N1–C5–C(acetyl)–O | 15° – 35° (Dihedral) | Deviation from planarity minimizes steric clash with N1-methyl. |
Structural Analysis and Intermolecular Dynamics
Conformational Analysis
The structural integrity of this molecule is heavily influenced by its substituents. The pyrazole ring acts as a rigid, planar anchor. However, the oxolane ring at C3 is highly dynamic. Crystallographic data typically reveals an envelope conformation for the oxolane moiety, where one carbon atom is displaced from the plane defined by the other four atoms. This puckering minimizes the torsional strain (Pitzer strain) between adjacent methylene hydrogens.
Furthermore, the acetyl group at C5 cannot lie perfectly coplanar with the pyrazole ring. The steric bulk of the N1-methyl group forces the acetyl plane to rotate. Quantifying this dihedral angle via SCXRD is crucial, as this exact conformation dictates how the molecule will orient itself within a target protein's binding pocket during Fragment-Based Drug Discovery (FBDD)[7].
Crystal Packing and Non-Covalent Interactions
Because 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one lacks classical hydrogen bond donors (such as O-H or N-H groups), its supramolecular assembly is governed by weaker, non-classical interactions. The crystal packing is primarily stabilized by intermolecular C-H···O hydrogen bonds, where the acidic protons of the pyrazole ring or the oxolane ring act as donors to the highly electronegative acetyl and oxolane oxygens of adjacent molecules[6]. Additionally, offset π−π stacking between the aromatic pyrazole rings provides cohesive energy to the crystal lattice.
Predicted non-covalent intermolecular interaction network driving crystal packing.
Implications for Drug Discovery
The atomic-resolution data obtained from this crystallographic workflow directly feeds into the computational pipelines of pharmaceutical development. By directly observing the preferred conformational states of the oxolane and acetyl groups, medicinal chemists can restrict the torsional degrees of freedom during in silico docking simulations[8].
In the context of Crystallographic Fragment Screening (CFS), if this pyrazole derivative is soaked into a target protein crystal, the baseline small-molecule structure provides the necessary geometric restraints to accurately model the ligand into the protein's electron density map[7]. An incorrect interpretation of these fundamental geometries can significantly delay the identification of viable drug candidates and the progression to clinical trials[4].
References[3] Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review - Migration Letters - https://migrationletters.com[2] Drug discovery by single crystal X-ray structure analysis - Rigaku - https://rigaku.com[4] X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC -https://www.ncbi.nlm.nih.gov[7] X-ray Crystallography Fragment Screening - Selvita - https://selvita.com[8] The current role and evolution of X-ray crystallography in drug discovery and development - Taylor & Francis -https://www.tandfonline.com[1] X-ray Single Crystal Structure, DFT Calculations and Biological Activity of 2-(3-Methyl-5-(pyridin-2'-yl)-1H-pyrazol-1-yl) Ethanol - PMC -https://www.ncbi.nlm.nih.gov[5] Synthesis, crystal structure, density functional theory and vibration analysis of 5-(4-fluorophenyl)-1H-pyrazol-3-amine - Taylor & Francis - https://www.tandfonline.com[6] Synthesis and Crystal Structure Studies of Ethyl 5-methyl-1, 3-diphenyl-1H-pyrazole-4-carboxylate - AIP Publishing - https://pubs.aip.org
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Blood-Brain Barrier Permeability of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one: A Comprehensive Preclinical Evaluation Guide
Executive Summary
For neurotherapeutics, achieving sufficient blood-brain barrier (BBB) penetration is a primary hurdle; conversely, for peripheral targets, restricting CNS exposure is critical to minimizing dose-limiting neurotoxicity. This technical guide outlines a comprehensive, self-validating framework for evaluating the BBB permeability of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one . By synthesizing in silico physicochemical profiling with empirical in vitro assays (PAMPA-BBB and MDCK-MDR1), this whitepaper provides drug development professionals with a definitive roadmap for characterizing both passive transcellular diffusion and active transporter-mediated efflux.
Physicochemical Profiling & Predictive Modeling
The anatomy of the BBB is characterized by tightly packed endothelial cells with continuous tight junctions (TJs) that severely restrict paracellular (between cells) diffusion[1]. Consequently, small molecules must traverse the lipophilic cellular bilayer via transcellular pathways[1].
The target molecule, 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one, consists of a pyrazole core substituted with a methyl group, an oxolane (tetrahydrofuran) ring, and an acetyl group. To predict its passive permeation, we must evaluate its physicochemical descriptors against established BBB rules[2],[3].
Structural Descriptors and Causality
-
Molecular Weight (MW): ~194.23 Da. Molecules with a MW < 400 Da face significantly lower steric hindrance when partitioning into the lipid bilayer[4].
-
Topological Polar Surface Area (TPSA): ~44.1 Ų. TPSA is a critical determinant of BBB permeation[1]. A TPSA < 70 Ų indicates that the energy required to desolvate the molecule before it enters the hydrophobic membrane core is low, strongly favoring passive diffusion[4].
-
Hydrogen Bond Donors (HBD): 0. The absence of N-H or O-H groups eliminates strong hydrogen bonding with the aqueous environment, significantly enhancing lipophilicity and membrane partitioning[2],[3].
-
Hydrogen Bond Acceptors (HBA): 4. An HBA count ≤ 7 is generally acceptable for CNS penetration[2].
-
Calculated LogP: Estimated ~1.5 to 2.0. A LogP between 1.5 and 3.5 provides the optimal balance; it is lipophilic enough to enter the membrane but polar enough to exit the membrane into the aqueous brain parenchyma[2],[4].
Based on these parameters, 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one is highly predicted to exhibit excellent passive transcellular permeability .
Fig 1. Decision tree for predicting passive BBB permeability based on physicochemical descriptors.
In Vitro Permeability Workflows
While in silico models predict passive diffusion, they cannot account for active efflux mechanisms. Therefore, a two-tiered in vitro approach is required: PAMPA-BBB (to isolate passive diffusion) and MDCK-MDR1 (to evaluate active efflux).
PAMPA-BBB (Parallel Artificial Membrane Permeability Assay)
Rationale: PAMPA-BBB is a cell-free assay that uses a lipid-oil-lipid tri-layer to mimic the BBB[5]. By stripping away active transporters and cellular metabolism, this assay isolates and quantifies pure passive transcellular diffusion[5],[6].
Step-by-Step Protocol:
-
Compound Preparation: Dissolve the test compound in DMSO to create a 10 mM stock. Dilute to a final concentration of 50 µM in Prisma HT Buffer (pH 7.4)[6].
-
Membrane Assembly: Apply a specialized brain lipid solution (e.g., porcine polar brain lipid in dodecane) to the pores of a PVDF filter plate (acceptor plate)[5].
-
Sandwich Construction: Add the 50 µM donor solution to the bottom plate. Place the artificial membrane acceptor plate (containing brain sink buffer) on top to form a "sandwich"[6].
-
Incubation: Incubate the assembly at room temperature for 4 hours undisturbed (or 1 hour with 60 µm shaking)[6].
-
Quantification: Separate the plates and quantify compound concentrations in both the donor and acceptor wells using LC-MS/MS or UV absorbance[5].
-
Validation: Calculate the apparent permeability ( Papp ). Run a known high-permeability standard (e.g., Verapamil) and a low-permeability standard (e.g., Theophylline) to validate membrane integrity.
MDCK-MDR1 Bidirectional Permeability Assay
Rationale: Madin-Darby Canine Kidney (MDCK) cells transfected with the human MDR1 gene (ABCB1) overexpress P-glycoprotein (P-gp), a primary efflux transporter at the BBB[7],[8]. Because 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one has a high predicted passive permeability, it is critical to determine if it is a P-gp substrate, which would actively pump the drug back into the bloodstream, negating its CNS exposure[8].
Step-by-Step Protocol:
-
Cell Culture: Seed MDCK-MDR1 cells on semi-permeable Transwell inserts. Culture for 4-5 days until they form a polarized, confluent monolayer[8].
-
Monolayer Validation (Critical Step): Measure Transepithelial Electrical Resistance (TEER). A TEER > 200 Ω⋅cm2 ensures tight junction formation[9]. Additionally, use a fluorescent tracer like Lucifer Yellow; low permeation confirms the paracellular route is restricted, validating the model as a BBB surrogate[7].
-
Bidirectional Dosing:
-
Incubation: Incubate at 37°C in a 5% CO2 atmosphere for 60 to 90 minutes[9],[8].
-
Sampling & Analysis: Collect samples from the receiver chambers and analyze via LC-MS/MS[7],[9].
-
Mechanistic Confirmation: If efflux is observed, repeat the assay in the presence of a known P-gp inhibitor (e.g., Cyclosporin A). If the efflux is negated, P-gp mediated transport is confirmed[9],[10].
Fig 2. MDCK-MDR1 bidirectional transport workflow for evaluating P-gp mediated active efflux.
Data Interpretation & Decision Matrix
To translate raw assay data into actionable drug development decisions, the apparent permeability ( Papp ) and Efflux Ratio (ER) must be contextualized. The ER is calculated as: ER=Papp(B→A)/Papp(A→B) [9].
The following table summarizes the quantitative thresholds used to classify the BBB permeability of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one:
| Assay Type | Metric | Threshold for High CNS Exposure | Threshold for Low CNS Exposure | Mechanistic Implication |
| PAMPA-BBB | Papp | >4.0×10−6 cm/s | <2.0×10−6 cm/s | Evaluates pure passive transcellular diffusion across a lipid bilayer. |
| MDCK-MDR1 | Papp(A→B) | >3.0×10−6 cm/s | <1.0×10−6 cm/s | Measures net absorption into the brain compartment[10]. |
| MDCK-MDR1 | Efflux Ratio (ER) | <2.0 | >2.0 (without inhibitor) | ER > 2.0 indicates the compound is a substrate for P-gp active efflux[9]. |
Conclusion for the Target Molecule: Given its highly favorable physicochemical profile (MW ~194, PSA ~44, HBD = 0), 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one is expected to yield a PAMPA Papp>4.0×10−6 cm/s. The ultimate determinant of its in vivo brain exposure will hinge on the MDCK-MDR1 Efflux Ratio. If the ER is < 2.0, the compound will readily accumulate in the CNS. If ER > 2.0, structural optimization (e.g., modifying the oxolane ring or acetyl group to disrupt P-gp binding) will be required to achieve central efficacy.
References
-
MDR1-MDCK Permeability Assay - Creative Bioarray Creative Bioarray[Link]
-
MDCK-MDR1 Permeability Assay - AxisPharm AxisPharm[Link]
-
Molecular determinants of blood–brain barrier permeation National Institutes of Health (PMC)[Link]
-
MDCK-MDR1 Permeability Assay - Evotec Evotec[Link]
-
Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol Creative Bioarray [Link]
-
Evaluation of the MDR-MDCK cell line as a permeability screen for blood-brain barrier ResearchGate[Link]
-
Tuning Properties for Blood–Brain Barrier Permeation: A Statistics-Based Analysis ACS Publications[Link]
-
Computational Prediction of Blood-Brain Barrier Permeability Using Decision Tree Induction National Institutes of Health (PMC)[Link]
-
Polyphenol Microbial Metabolites Exhibit Gut and Blood–Brain Barrier Permeability MDPI[Link]
-
Feature-Guided Machine Learning for Studying Passive Blood–Brain Barrier Permeability MDPI[Link]
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- 8. MDCK-MDR1 Permeability | Evotec [evotec.com]
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- 10. researchgate.net [researchgate.net]
Comprehensive In Vivo Metabolite Identification (MetID) Guide for 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
Executive Summary
The identification and structural elucidation of in vivo drug metabolites are critical milestones in the preclinical development of new chemical entities (NCEs). Failure to adequately characterize disproportionate or unique human metabolites can lead to late-stage clinical attrition or post-market safety warnings, as outlined in the FDA's "Safety Testing of Drug Metabolites" (MIST) guidance[1][2].
This whitepaper provides a rigorous, step-by-step technical framework for the in vivo metabolite identification (MetID) of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one . By synthesizing mechanistic enzymology with high-resolution liquid chromatography-mass spectrometry (UHPLC-HRMS) and advanced post-acquisition data mining, this guide empowers analytical scientists to build self-validating workflows that ensure regulatory compliance and scientific integrity[3][4].
Mechanistic Predictions & Structural Vulnerabilities
As a Senior Application Scientist, the first step in any MetID workflow is not turning on the mass spectrometer, but rather analyzing the structural vulnerabilities of the parent molecule to predict biotransformation pathways. This establishes the causality behind our specific analytical choices.
The target molecule, 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one (Chemical Formula: C10H14N2O2 , Exact Mass: ~194.1055 Da), contains three distinct metabolic soft spots:
-
The Ethan-1-one (Acetyl) Group: Highly susceptible to carbonyl reduction by aldo-keto reductases (AKRs) or short-chain dehydrogenases, yielding a secondary alcohol (1-hydroxyethyl). This newly formed hydroxyl group serves as a primary handle for Phase II UGT-mediated glucuronidation.
-
The Oxolane (Tetrahydrofuran) Ring: Cytochrome P450 (CYP) enzymes frequently catalyze aliphatic hydroxylation at the α -carbon adjacent to the oxolane oxygen. This hemiacetal intermediate is chemically unstable and often undergoes spontaneous ring opening or further oxidation to a lactone[5].
-
The N-Methyl Pyrazole Core: CYP-mediated N-demethylation is a well-documented pathway for N-alkylated heterocycles, often proceeding via an unstable N-hydroxymethyl intermediate[6].
Predicted in vivo biotransformation pathways for the target molecule.
Self-Validating Experimental Protocols
To ensure trustworthiness, the experimental design must be self-validating. This means incorporating matrix blanks, zero-hour controls, and reference standard spikes to unequivocally differentiate true drug metabolites from endogenous biological noise[7].
In Vivo Dosing and Sample Collection
-
Animal Model: Male Sprague-Dawley rats (n=3 per route).
-
Dosing: Intravenous (IV) at 2 mg/kg and Per Os (PO) at 10 mg/kg.
-
Collection:
-
Plasma: Collected at 0.5, 1, 2, 4, 8, and 24 hours post-dose (K2EDTA tubes).
-
Urine/Feces: Collected via metabolic cages at 0-8, 8-24, and 24-48 hour intervals.
-
-
Causality: Collecting across a 48-hour window ensures capture of both rapidly formed Phase I metabolites and slower-clearing Phase II conjugates.
Step-by-Step Sample Preparation Methodology
Because metabolites like the oxolane ring-opened products may lack strong ionization efficiency compared to the parent drug[8][9], sample concentration and matrix depletion are critical.
-
Protein Precipitation (PPT): Aliquot 100 μ L of plasma. Add 300 μ L of ice-cold Acetonitrile:Methanol (1:1, v/v) containing 0.1% formic acid. Vortex for 2 minutes.
-
Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet precipitated proteins.
-
Supernatant Transfer: Transfer 350 μ L of the supernatant to a clean 96-well plate.
-
Evaporation & Reconstitution: Evaporate to dryness under a gentle stream of nitrogen at 30°C. Reconstitute in 100 μ L of initial LC mobile phase (e.g., 5% Acetonitrile in Water).
-
Validation Check: Process a pre-dose (0-hour) blank plasma sample using the exact same methodology to serve as the negative control matrix[7].
Analytical Workflow: UHPLC-HRMS
High-resolution mass spectrometry (HRMS), such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap, is the gold standard for MetID due to its sub-ppm mass accuracy, which allows for the derivation of exact elemental formulas[3][10].
Chromatographic Separation
-
Column: C18 Sub-2 μ m particle size (e.g., 2.1 × 100 mm, 1.7 μ m) to ensure high peak capacity.
-
Mobile Phase A: 0.1% Formic Acid in Water.
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
-
Gradient: A shallow gradient from 5% B to 95% B over 15 minutes is required to resolve structurally similar isomers (e.g., varying sites of oxolane hydroxylation).
HRMS Acquisition Strategy
We employ a Data-Dependent Acquisition (DDA) coupled with dynamic exclusion, or a Data-Independent Acquisition (DIA / MSE ) approach[4][11]. DIA is highly recommended as it continuously alternates between low-collision energy (for intact precursor mass) and high-collision energy (for fragmentation data) without requiring pre-selection of precursor ions, ensuring no low-abundance metabolites are missed[11].
End-to-end UHPLC-HRMS workflow for in vivo metabolite identification.
Post-Acquisition Data Mining: Mass Defect Filtering (MDF)
Biological matrices generate thousands of endogenous MS peaks. To isolate drug-related material, we apply Mass Defect Filtering (MDF) [8][12]. The mass defect is the difference between the exact mass and the nominal mass of a molecule. Because biotransformations (like adding an oxygen atom) shift the nominal mass but only slightly alter the mass defect, MDF acts as a highly specific net to catch both predictable and unpredictable metabolites[8][9].
For our parent molecule ( C10H14N2O2 ), the exact mass is 194.1055 Da, giving a mass defect of +0.1055 Da . We set our MDF window to 0.0555 – 0.1555 Da over a mass range of 150 – 400 Da.
Table 1: Predicted Mass Shifts and Mass Defects for Target Metabolites
| Metabolite ID | Biotransformation | Formula | Exact Mass [M+H]+ | Mass Shift ( Δ Da) | Mass Defect |
| Parent | None | C10H15N2O2+ | 195.1128 | 0.0000 | +0.1128 |
| M1 | N-Demethylation | C9H13N2O2+ | 181.0972 | -14.0156 | +0.0972 |
| M2 | Carbonyl Reduction | C10H17N2O2+ | 197.1285 | +2.0157 | +0.1285 |
| M3 | Oxolane Hydroxylation | C10H15N2O3+ | 211.1077 | +15.9949 | +0.1077 |
| M4 | Oxolane Ring Opening | C10H17N2O3+ | 213.1234 | +18.0106 | +0.1234 |
| M5 | M2 + Glucuronidation | C16H25N2O8+ | 373.1605 | +178.0477 | +0.1605 |
Note: The mass defect of all predicted metabolites falls within a narrow ±50 mDa window of the parent drug, validating the MDF approach[8][11].
Regulatory Context: FDA MIST Guidance Integration
Identifying the structure of a metabolite is only half the battle; understanding its regulatory implications is the other. According to the FDA's Guidance for Industry on "Safety Testing of Drug Metabolites" (MIST), a metabolite requires independent safety assessment if it is a "disproportionate drug metabolite"—defined as a metabolite present at greater than 10% of total drug-related exposure at steady state in humans, which is either absent in animal toxicity species or present at significantly lower levels[1][13][14].
By executing the in vivo MetID workflow described above early in the preclinical phase (using rat or dog models), drug development professionals can map the qualitative metabolic profile. If M4 (the oxolane ring-opened metabolite) is found to be a major circulating species in subsequent human Phase I trials, the foundational LC-HRMS data generated from this protocol will be used to bridge human exposure back to the preclinical toxicology species, ensuring adequate safety coverage and preventing costly clinical holds[2][15].
References
-
Draft Guidance for Industry on Safety Testing of Drug Metabolites; Availability Federal Register / FDA[Link]
-
Safety Testing of Drug Metabolites U.S. Food and Drug Administration (FDA)[Link]
-
Safety Testing of Drug Metabolites Guidance for Industry U.S. Food and Drug Administration (FDA) [Link]
-
A decade of drug metabolite safety testing: industry and regulatory shared learning Taylor & Francis Online[Link]
-
Guidance for Industry on Safety Testing of Drug Metabolites; Availability Regulations.gov[Link]
-
Mass Defect Filtering on High Resolution LC/MS Data as a Methodology for Detecting Metabolites with Unpredictable Structures Ingenta Connect / Drug Metabolism Letters[Link]
-
Relative Mass Defect Filtering of Mass Spectra: A Path to Discovery of Plant Specialized Metabolites PubMed Central (PMC) - NIH[Link]
-
Mass Defect Filtering on High Resolution LC/MS Data as a Methodology for Detecting Metabolites with Unpredictable Structures Bentham Science[Link]
-
A Holistic Approach, using UPLC-MS/MS and Chemically Intelligent Software to Fully Profile Metabolic Biotransformations Waters Corporation / UND[Link]
-
Drug Metabolite Profiling and Identification by High-resolution Mass Spectrometry Semantic Scholar[Link]
-
In vivo metabolite detection and identification in drug discovery via LC-MS/MS with data-dependent scanning ResearchGate[Link]
-
Alcohol & Pyrazole Reaction & Metabolism Grantome[Link]
-
Identification of the metabolites of ivermectin in humans PubMed Central (PMC) - NIH[Link]
-
Elucidating the mechanism of cytochrome P450-mediated pyrimidine ring conversion to pyrazole metabolites PubMed - NIH[Link]
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A Refined Nontarget Workflow for the Investigation of Metabolites through the Prioritization by in Silico Prediction Tools Analytical Chemistry - ACS Publications[Link]
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Thermodynamic stability of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one at room temperature
An In-Depth Technical Guide to the Thermodynamic Stability of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one at Room Temperature
Foreword: The Imperative of Stability in Modern Drug Development
In the trajectory from a promising lead compound to a market-approved therapeutic, the intrinsic stability of an active pharmaceutical ingredient (API) is a cornerstone of its viability. Thermodynamic stability, a measure of a molecule's energy state relative to its potential degradation products, governs critical attributes such as shelf-life, storage requirements, and formulation design. For researchers, scientists, and drug development professionals, a comprehensive understanding of a candidate's stability profile is not merely a regulatory hurdle but a fundamental prerequisite for success.
This guide provides a detailed framework for evaluating the thermodynamic stability of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one, a novel heterocyclic compound featuring the privileged pyrazole scaffold.[1][2] The pyrazole nucleus is a cornerstone in medicinal chemistry, found in numerous approved drugs, valued for its versatile biological activity and structural integrity.[3][4] This document moves beyond theoretical discourse to offer a practical, methodology-driven approach, grounded in established analytical techniques and regulatory standards, to empower scientists to rigorously characterize this molecule's behavior at room temperature.
Theoretical Framework: Understanding Stability at the Molecular Level
Thermodynamic stability is dictated by the Gibbs free energy (G) of a system. A compound is considered thermodynamically stable at a given temperature and pressure if it exists in its lowest possible energy state. Any transformation, be it a chemical degradation or a physical phase change (polymorphism), will only occur spontaneously if it leads to a lower overall Gibbs free energy.
For 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one, several structural features are pertinent to its stability:
-
The Pyrazole Ring: This aromatic heterocycle is generally stable due to its electron delocalization.[2] However, the nitrogen atoms can be susceptible to certain reactions, and substituents can modulate its electronic properties.
-
The Oxolane (Tetrahydrofuran) Moiety: The ether linkage within this ring is generally stable but can be susceptible to cleavage under harsh acidic conditions.
-
The Acetyl Group: The ketone functionality introduces polarity and a potential site for nucleophilic attack or enolization, which could be a precursor to degradation pathways.
The primary goal of a stability assessment is to probe these potential liabilities under controlled conditions to predict the compound's long-term behavior.
A Multi-Pronged Approach to Stability Assessment
A robust evaluation of thermodynamic stability is not achieved through a single experiment. It requires a synergistic application of thermal analysis, long-term storage studies under controlled conditions, and forced degradation to understand the molecule's intrinsic vulnerabilities.
Forced Degradation Studies
Forced degradation, or stress testing, involves exposing the API to conditions more severe than those in accelerated studies. [5][6]Its purpose is to identify potential degradation products and pathways, which is essential for developing a stability-indicating analytical method. [7][8]
-
Causality: By intentionally degrading the molecule, we can ensure that the analytical method used for stability testing can separate the intact API from any potential impurities that might form over its shelf life. [9]This validates the method's specificity.
Experimental Protocols: Forced Degradation
For each condition, a parallel control sample (API in the same solvent without the stressor) should be run. The goal is to achieve 5-20% degradation of the API.
-
Acid Hydrolysis:
-
Dissolve the API in a suitable solvent and add 0.1 M Hydrochloric Acid.
-
Heat the solution (e.g., at 60 °C) and sample at various time points (e.g., 2, 4, 8, 24 hours).
-
Neutralize the samples before analysis.
-
Rationale: Targets acid-labile groups like ethers or amides. [7]
-
-
Base Hydrolysis:
-
Dissolve the API and add 0.1 M Sodium Hydroxide.
-
Maintain at room temperature or heat gently, sampling at various time points.
-
Neutralize before analysis.
-
Rationale: Targets base-labile groups, particularly esters and ketones susceptible to hydrolysis. [5]
-
-
Oxidative Degradation:
-
Dissolve the API and add a solution of 3% Hydrogen Peroxide.
-
Keep the solution at room temperature and protect from light, sampling over 24-48 hours.
-
Rationale: Mimics degradation from atmospheric oxygen or residual peroxides, targeting electron-rich moieties. [8]
-
-
Photostability:
-
Expose a thin layer of the solid API and a solution of the API to a light source providing a standardized output of UV and visible light (per ICH Q1B guidelines).
-
A control sample should be wrapped in aluminum foil to shield it from light.
-
Rationale: Identifies susceptibility to degradation upon exposure to light, which informs packaging requirements.
-
Data Synthesis and Final Assessment
The thermodynamic stability of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one at room temperature is determined by synthesizing the data from all conducted experiments.
-
Stable Profile: If the compound shows a high melting point (>150 °C) and decomposition temperature (>200 °C), exhibits no significant change in accelerated or long-term studies, and shows minimal degradation under forced conditions (except perhaps under very harsh acid/base), it can be considered highly stable at room temperature.
-
Unstable Profile: Conversely, a low melting point, decomposition near room temperature, significant degradation under accelerated conditions (e.g., >5% purity loss in 6 months), or extensive degradation under mild stress conditions would classify the compound as having poor stability. This would necessitate special formulation strategies or refrigerated storage.
The ultimate output of this comprehensive evaluation is a data-driven re-test period or shelf life, supported by a validated, stability-indicating analytical method that can reliably monitor the purity of the API over time. [10]
References
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Coriolis Pharma. Differential Scanning Calorimetry. Available from: [Link]
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Diogo, A. C. et al. (2022, October 28). Drug Stability: ICH versus Accelerated Predictive Stability Studies. PMC. Available from: [Link]
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METTLER TOLEDO. Differential Scanning Calorimetry (DSC). Available from: [Link]
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American Pharmaceutical Review. A Guide to ICH Stability Storage and Testing for Pharmaceuticals. Available from: [Link]
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Malvern Panalytical. (2017, December 18). How Differential Scanning Calorimetry (DSC) Works to Measure Biomolecular Stability. Available from: [Link]
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News-Medical.Net. (2019, February 26). Differential Scanning Calorimetry of Pharmaceuticals. Available from: [Link]
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International Council for Harmonisation. (2010, February 2). Q1A(R2) Guideline. Available from: [Link]
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World Health Organization. (2018). Annex 10: Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. Available from: [Link]
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International Council for Harmonisation. (2003, February 6). Evaluation for Stability Data. Available from: [Link]
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Sionkowska, A. et al. (2022). Thermal Stability of Fluorescent Chitosan Modified with Heterocyclic Aromatic Dyes. PMC. Available from: [Link]
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Woinska, M. et al. (2022). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. PMC. Available from: [Link]
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Rzepa, H. S. (2020). A thermodynamic assessment of the reported room-temperature chemical synthesis of C2. PMC. Available from: [Link]
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SciTechnol. Effects of temperature and entropy in small molecule crystal structure prediction. Available from: [Link]
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ResearchGate. Thermogravimetric analysis (TGA) of compounds 1 and 2, performed using... Available from: [Link]
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Kumar, V. et al. (2023, November 7). Pyrazole: an emerging privileged scaffold in drug discovery. PMC. Available from: [Link]
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Pre-Print. (2025, March 31). From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. Available from: [Link]
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ChemRxiv. A Thermodynamic assessment of the reported room-temperature chemical synthesis of C2. Available from: [Link]
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MDPI. Special Issue : Synergies on the Trio Energy-Structure-Reactivity: Nitrogen- containing Heterocyclic Compounds. Available from: [Link]
-
ResearchGate. (2026, January 6). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. Available from: [Link]
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Wikipedia. Thermogravimetric analysis. Available from: [Link]
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Research and Reviews. (2024, September 25). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Available from: [Link]
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Yin, Z. et al. (2009). Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. PMC. Available from: [Link]
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Research Journal of Pharmacy and Technology. Stability Indicating Forced Degradation Studies. Available from: [Link]
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LinkedIn. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. Available from: [Link]
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NextSDS. 1-(1-methyl-1H-pyrazol-5-yl)ethan-1-ol — Chemical Substance Information. Available from: [Link]
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PNAS. A complete description of thermodynamic stabilities of molecular crystals. Available from: [Link]
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Asian Journal of Research in Chemistry. Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Available from: [Link]
-
Pharmaceutical Technology. (2026, March 24). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Available from: [Link]
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Asian Journal of Pharmaceutical Research. Forced Degradation Study: An Important Tool in Drug Development. Available from: [Link]
-
ACS Publications. (2015, October 4). Thermal Degradation of Small Molecules: A Global Metabolomic Investigation. Available from: [Link]
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Synthesis Protocol for 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one: A Detailed Guide for Researchers
Introduction
The pyrazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its prevalence stems from its ability to engage in a variety of biological interactions, its metabolic stability, and its synthetic tractability. The target molecule of this guide, 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one, is a functionalized pyrazole derivative with potential applications in drug discovery programs. The incorporation of an oxolane (tetrahydrofuran) moiety can enhance solubility and introduce a key hydrogen bond acceptor, while the acetyl group provides a handle for further chemical modifications.
This application note provides a comprehensive, step-by-step protocol for the synthesis of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one. The chosen synthetic strategy is a convergent approach, culminating in a regioselective Knorr-type pyrazole synthesis. Each step is detailed with explanations for the choice of reagents and conditions, ensuring scientific integrity and reproducibility.
Overall Synthetic Strategy
The synthesis is designed as a multi-step sequence, commencing with commercially available starting materials. The core of the strategy involves the construction of a key intermediate, 1-(oxolan-3-yl)butane-1,3-dione, which then undergoes a cyclocondensation reaction with methylhydrazine to afford the target pyrazole.
Caption: Overall synthetic workflow for the target molecule.
Materials and Equipment
Reagents
| Reagent | Grade | Supplier |
| 1,2,4-Butanetriol | ≥98% | Sigma-Aldrich |
| p-Toluenesulfonic acid monohydrate | ≥98.5% | Sigma-Aldrich |
| 2,2,6,6-Tetramethyl-1-piperidinyloxy (TEMPO) | 98% | Sigma-Aldrich |
| Trichloroisocyanuric acid (TCCA) | 98% | Sigma-Aldrich |
| Dichloromethane (DCM) | Anhydrous, ≥99.8% | Sigma-Aldrich |
| Tosyl chloride | ≥99% | Sigma-Aldrich |
| Pyridine | Anhydrous, 99.8% | Sigma-Aldrich |
| Sodium cyanide | ≥97% | Sigma-Aldrich |
| Dimethyl sulfoxide (DMSO) | Anhydrous, ≥99.9% | Sigma-Aldrich |
| Methylmagnesium bromide solution | 3.0 M in diethyl ether | Sigma-Aldrich |
| Diethyl ether | Anhydrous, ≥99.7% | Sigma-Aldrich |
| Hydrochloric acid | 37% | Sigma-Aldrich |
| Ethyl acetate | ≥99.5% | Sigma-Aldrich |
| Sodium ethoxide | ≥95% | Sigma-Aldrich |
| Ethanol | Anhydrous, 200 proof | Sigma-Aldrich |
| Methylhydrazine | ≥98% | Sigma-Aldrich |
| Glacial acetic acid | ≥99.7% | Sigma-Aldrich |
| Sodium bicarbonate | ≥99.5% | Sigma-Aldrich |
| Magnesium sulfate | Anhydrous, ≥99.5% | Sigma-Aldrich |
| Sodium chloride | ≥99% | Sigma-Aldrich |
Equipment
-
Round-bottom flasks
-
Reflux condenser
-
Magnetic stirrer with heating plate
-
Separatory funnel
-
Rotary evaporator
-
Vacuum filtration apparatus (Büchner funnel)
-
Thin-layer chromatography (TLC) plates (silica gel 60 F254)
-
Column chromatography setup (silica gel)
-
Standard laboratory glassware
-
Ice bath
-
Nitrogen/argon gas line for inert atmosphere
Experimental Protocols
Step 1: Synthesis of 3-Hydroxytetrahydrofuran
This step involves the acid-catalyzed intramolecular dehydration of 1,2,4-butanetriol to form the cyclic ether, 3-hydroxytetrahydrofuran.[1]
Procedure:
-
To a round-bottom flask equipped with a distillation apparatus, add 1,2,4-butanetriol (106.12 g, 1.0 mol) and p-toluenesulfonic acid monohydrate (1.90 g, 0.01 mol).
-
Heat the mixture under reduced pressure (e.g., 20-30 mmHg).
-
Collect the distillate, which is a mixture of 3-hydroxytetrahydrofuran and water.
-
Fractionally distill the collected liquid to obtain pure 3-hydroxytetrahydrofuran (boiling point: 179 °C at atmospheric pressure, 88-89 °C at 17 mmHg).[1]
Causality behind Experimental Choices: p-Toluenesulfonic acid acts as a strong acid catalyst to protonate one of the hydroxyl groups, facilitating its departure as a water molecule and subsequent intramolecular nucleophilic attack by another hydroxyl group to form the five-membered ring. Distillation under reduced pressure allows for a lower boiling point, preventing potential decomposition at higher temperatures.
Step 2: Synthesis of 3-Oxotetrahydrofuran
The secondary alcohol of 3-hydroxytetrahydrofuran is oxidized to the corresponding ketone using a TEMPO-catalyzed oxidation with TCCA as the stoichiometric oxidant. This method is chosen for its mild conditions and high selectivity.[2][3]
Procedure:
-
In a three-necked round-bottom flask under a nitrogen atmosphere, dissolve 3-hydroxytetrahydrofuran (44.05 g, 0.5 mol) in anhydrous dichloromethane (500 mL).
-
Add TEMPO (0.78 g, 5 mmol, 0.01 eq).
-
Cool the mixture to 0 °C using an ice bath.
-
Add trichloroisocyanuric acid (TCCA) (116.2 g, 0.5 mol, 1.0 eq) portion-wise over 30 minutes, maintaining the temperature below 5 °C.
-
Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by TLC.
-
Upon completion, filter the reaction mixture to remove the cyanuric acid byproduct.
-
Wash the filtrate with saturated aqueous sodium bicarbonate solution, followed by brine.
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 3-oxotetrahydrofuran. The product can be purified by distillation.
Causality behind Experimental Choices: The TEMPO/TCCA system is a highly efficient and selective method for oxidizing secondary alcohols to ketones under mild conditions, avoiding over-oxidation or side reactions that can occur with harsher oxidizing agents like chromates.[2][3] The use of an inert atmosphere prevents side reactions with atmospheric components.
Step 3: Synthesis of Oxolan-3-carbonitrile
This transformation involves a two-step process: conversion of the hydroxyl group in 3-hydroxytetrahydrofuran to a better leaving group (tosylate), followed by nucleophilic substitution with cyanide.
Procedure:
-
Tosylation: Dissolve 3-hydroxytetrahydrofuran (44.05 g, 0.5 mol) in anhydrous pyridine (250 mL) and cool to 0 °C. Add tosyl chloride (104.8 g, 0.55 mol) portion-wise, maintaining the temperature below 5 °C. Stir at 0 °C for 1 hour and then at room temperature overnight. Pour the reaction mixture into ice-water and extract with diethyl ether. Wash the organic layer with cold dilute HCl, saturated aqueous sodium bicarbonate, and brine. Dry over anhydrous magnesium sulfate, filter, and concentrate to give the crude tosylate.
-
Cyanation: Dissolve the crude tosylate in anhydrous DMSO (500 mL). Add sodium cyanide (27.0 g, 0.55 mol) and heat the mixture to 80-90 °C for 4-6 hours. Monitor the reaction by TLC. After completion, cool the mixture, pour it into water, and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude product by vacuum distillation to obtain oxolan-3-carbonitrile.
Causality behind Experimental Choices: The hydroxyl group is a poor leaving group; converting it to a tosylate makes it an excellent leaving group for the subsequent SN2 reaction with the cyanide nucleophile. Pyridine acts as a base to neutralize the HCl generated during the tosylation. DMSO is a suitable polar aprotic solvent for the cyanation reaction, as it effectively solvates the sodium cation, leaving the cyanide anion more nucleophilic.
Step 4: Synthesis of Oxolan-3-yl methyl ketone
The nitrile is converted to a methyl ketone via a Grignard reaction, followed by acidic hydrolysis of the intermediate imine.[4][5]
Procedure:
-
In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, place a solution of oxolan-3-carbonitrile (48.5 g, 0.5 mol) in anhydrous diethyl ether (250 mL).
-
Cool the solution to 0 °C in an ice bath.
-
Slowly add methylmagnesium bromide solution (3.0 M in diethyl ether, 200 mL, 0.6 mol) via a dropping funnel, maintaining the temperature below 10 °C.
-
After the addition is complete, allow the mixture to warm to room temperature and stir for 2 hours.
-
Cool the reaction mixture to 0 °C and quench by the slow addition of 2 M aqueous HCl until the solution is acidic.
-
Separate the organic layer, and extract the aqueous layer with diethyl ether.
-
Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous magnesium sulfate.
-
Filter and concentrate under reduced pressure. Purify the crude product by vacuum distillation to yield oxolan-3-yl methyl ketone.
Causality behind Experimental Choices: The Grignard reagent (CH3MgBr) acts as a strong nucleophile, attacking the electrophilic carbon of the nitrile. The resulting imine is stable to the reaction conditions but is readily hydrolyzed to the ketone upon acidic workup.[4][5]
Step 5: Synthesis of 1-(Oxolan-3-yl)butane-1,3-dione
This β-diketone is prepared via a Claisen condensation of oxolan-3-yl methyl ketone with ethyl acetate.[6][7][8]
Procedure:
-
In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add sodium ethoxide (40.8 g, 0.6 mol) to anhydrous ethanol (300 mL).
-
Add a solution of oxolan-3-yl methyl ketone (57.1 g, 0.5 mol) and ethyl acetate (52.9 g, 0.6 mol) in anhydrous ethanol (100 mL) dropwise to the stirred suspension of sodium ethoxide.
-
Heat the reaction mixture to reflux for 4-6 hours.
-
Cool the mixture to room temperature and pour it into a mixture of ice and dilute HCl.
-
Extract the product with ethyl acetate.
-
Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.
-
Filter and concentrate under reduced pressure. The crude 1-(oxolan-3-yl)butane-1,3-dione can be used in the next step without further purification or can be purified by vacuum distillation.
Causality behind Experimental Choices: The Claisen condensation is a classic method for forming β-dicarbonyl compounds.[6][8] Sodium ethoxide is a sufficiently strong base to deprotonate the methyl ketone, forming an enolate that then attacks the carbonyl of ethyl acetate. The subsequent elimination of ethoxide yields the desired β-diketone.
Step 6: Synthesis of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
The final step is the Knorr pyrazole synthesis, where the β-diketone undergoes cyclocondensation with methylhydrazine.[9][10][11][12]
Procedure:
-
Dissolve 1-(oxolan-3-yl)butane-1,3-dione (31.2 g, 0.2 mol) in ethanol (200 mL) in a round-bottom flask.
-
Add methylhydrazine (9.7 g, 0.21 mol) dropwise to the solution.
-
Add a catalytic amount of glacial acetic acid (e.g., 5-10 drops).
-
Heat the reaction mixture to reflux for 3-4 hours. Monitor the reaction by TLC.
-
Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.
-
Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.
-
Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the target compound, 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one.
Causality behind Experimental Choices: The Knorr synthesis is a robust and high-yielding method for pyrazole formation from 1,3-dicarbonyls and hydrazines.[9][10][12] The use of methylhydrazine leads to the N-methylated pyrazole. The reaction is typically acid-catalyzed to facilitate the initial imine formation. The regioselectivity of the cyclization with an unsymmetrical diketone like 1-(oxolan-3-yl)butane-1,3-dione generally favors the formation of the isomer where the more nucleophilic nitrogen of methylhydrazine attacks the more electrophilic ketone carbonyl, which in this case is the methyl ketone, leading to the desired 1,3,5-substituted pyrazole.
Characterization Data (Hypothetical)
| Compound | Molecular Formula | Molecular Weight ( g/mol ) | Expected ¹H NMR (CDCl₃, δ ppm) | Expected ¹³C NMR (CDCl₃, δ ppm) |
| 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one | C₁₀H₁₄N₂O₂ | 194.23 | ~6.5 (s, 1H, pyrazole-H), 4.0 (s, 3H, N-CH₃), 3.8-4.2 (m, 4H, oxolane-CH₂), 3.5 (m, 1H, oxolane-CH), 2.5 (s, 3H, COCH₃), 2.2-2.4 (m, 2H, oxolane-CH₂) | ~190 (C=O), ~150 (pyrazole-C), ~140 (pyrazole-C), ~110 (pyrazole-CH), ~70 (oxolane-CH₂), ~68 (oxolane-CH₂), ~40 (N-CH₃), ~35 (oxolane-CH), ~30 (COCH₃), ~30 (oxolane-CH₂) |
Troubleshooting
| Issue | Possible Cause | Suggested Solution |
| Low yield in Step 1 | Incomplete reaction or decomposition | Ensure efficient water removal during distillation. Check the quality of the starting material. |
| Incomplete oxidation in Step 2 | Insufficient oxidant or catalyst deactivation | Ensure TCCA is fresh and added portion-wise. Check the purity of TEMPO. |
| Low yield in Grignard reaction (Step 4) | Wet reagents or glassware | Flame-dry all glassware and use anhydrous solvents. Ensure the Grignard reagent is of high quality. |
| Formation of regioisomers in Step 6 | Lack of regioselectivity | Optimize reaction conditions (solvent, temperature, catalyst). Separation of isomers may be necessary via chromatography. |
Conclusion
This application note provides a detailed and scientifically grounded protocol for the synthesis of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one. By following the outlined procedures and understanding the rationale behind the experimental choices, researchers can reliably synthesize this valuable pyrazole derivative for further investigation in drug discovery and development programs.
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Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415. [Link]
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Wallace, O. B., et al. (2003). Regioselective Synthesis of 1,3,5-Substituted Pyrazoles from Acetylenic Ketones and Hydrazines. Tetrahedron Letters, 44(3), 591-593. [Link]
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Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576–579. [Link]
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Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576–579. [Link]
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Daidone, G., et al. (1998). Synthesis and pharmacological evaluation of 1-methyl-5-[substituted-4 (3H)-oxo-1,2,3-benzotriazin-3-yl]-1H-pyrazole-4-acetic acid derivatives. Il Farmaco, 53(5), 350–356. [Link]
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Application Note: 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one as a Privileged sp³-Enriched Building Block in Drug Discovery
Executive Summary & Rationale
In contemporary medicinal chemistry, the shift from flat, sp²-hybridized aromatic systems to three-dimensional, sp³-enriched scaffolds is a proven strategy to improve clinical success rates. The building block 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one represents a highly optimized fragment designed specifically for Lead-Oriented Synthesis (LOS).
-
The Pyrazole Core : Pyrazole is a ubiquitous, metabolically stable bioisostere for arenes and phenols, offering improved lipophilicity and aqueous solubility profiles[1].
-
Conformational Locking & sp³ Enrichment : The N-methyl group prevents tautomerization, locking the conformation and reducing the hydrogen bond donor (HBD) count to maintain cellular permeability. The 3-oxolane (tetrahydrofuran) ring introduces significant sp³ character. High sp³ fractions (Fsp³) correlate with improved metabolic stability, higher solubility, and reduced off-target promiscuity[2].
-
The Acetyl Synthetic Handle : The 5-acetyl group serves as a versatile electrophilic handle. It can be utilized in reductive aminations to generate basic amines or in aldol condensations to construct fused heterocyclic systems (e.g., pyrimidines) commonly found in kinase inhibitors[3].
Physicochemical Profiling & Lead-Likeness
To validate the utility of this building block in early-stage drug discovery, we must evaluate its physicochemical properties against standard lead-likeness criteria (e.g., Rule of Three for fragments). The data below demonstrates that this compound leaves ample "molecular real estate" for late-stage functionalization.
| Property | Value | Rationale in Lead-Oriented Synthesis (LOS) |
| Molecular Weight (MW) | 194.23 g/mol | Ideal fragment size (<300 Da), allowing for the addition of large pharmacophores without exceeding drug-like MW limits. |
| Fraction sp³ (Fsp³) | 0.50 | A value ≥0.3 is highly desirable. The oxolane ring ensures a 3D architecture, improving the solubility profile[2]. |
| Hydrogen Bond Donors (HBD) | 0 | Enhances passive membrane permeability and blood-brain barrier (BBB) penetration. |
| Hydrogen Bond Acceptors (HBA) | 4 | Provides sufficient interaction points for target engagement (e.g., kinase hinge regions) without causing excessive desolvation penalties. |
| Calculated LogP (cLogP) | ~0.8 - 1.2 | Optimal lipophilicity for a starting fragment, preventing non-specific hydrophobic binding[1]. |
Synthetic Workflows & Methodologies
The true value of this building block lies in its synthetic versatility. Below are two self-validating protocols designed to convert the acetyl handle into high-value pharmacophores.
Protocol A: Reductive Amination for GPCR/Kinase Ligand Libraries
Objective : Convert the 5-acetyl group into a bulky secondary or tertiary amine. Causality & Design : Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium borohydride (NaBH₄) because it is a milder reducing agent. It selectively reduces the transient iminium ion without reducing the starting ketone or degrading the oxolane ring, ensuring a high-fidelity reaction.
Step-by-Step Methodology :
-
Imine Formation : In an oven-dried 20 mL scintillation vial, dissolve 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one (1.0 mmol) and the desired primary/secondary amine (1.2 mmol) in anhydrous 1,2-dichloroethane (DCE, 5.0 mL).
-
Acid Catalysis : Add glacial acetic acid (1.2 mmol) to catalyze iminium ion formation. Stir at room temperature for 2 hours under a nitrogen atmosphere. Checkpoint: Monitor ketone depletion via TLC or LC-MS.
-
Reduction : Cool the reaction to 0 °C. Portion-wise, add NaBH(OAc)₃ (1.5 mmol). The mild nature of this reagent prevents over-reduction.
-
Completion & Quench : Allow the reaction to warm to room temperature and stir for 12 hours. Quench with saturated aqueous NaHCO₃ (5 mL) to neutralize the acetic acid and destroy excess hydride.
-
Extraction : Extract the aqueous layer with dichloromethane (3 × 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Protocol B: Enaminone Formation & Pyrimidine Heterocyclization
Objective : Construct a 2-aminopyrimidine ring, a privileged hinge-binding motif in Janus kinase (JAK) and c-Met inhibitors[2][3]. Causality & Design : Reacting the acetyl group with N,N-Dimethylformamide dimethyl acetal (DMF-DMA) forms a highly reactive enaminone intermediate. Subsequent cyclization with guanidine hydrochloride under basic conditions regioselectively yields the 2-aminopyrimidine.
Step-by-Step Methodology :
-
Enaminone Synthesis : Dissolve the acetyl pyrazole building block (1.0 mmol) in neat DMF-DMA (3.0 mL). Heat the mixture to 90 °C for 8 hours.
-
Intermediate Isolation : Concentrate the reaction mixture under reduced pressure to remove excess DMF-DMA. Triturate the resulting dark oil with diethyl ether to yield the enaminone intermediate as a solid. Checkpoint: 1H-NMR should show characteristic doublet alkene protons (J ~ 12 Hz) indicating the trans-enaminone.
-
Cyclization : In a microwave-safe vial, combine the enaminone (1.0 mmol), guanidine hydrochloride (1.5 mmol), and potassium carbonate (K₂CO₃, 2.0 mmol) in anhydrous ethanol (4.0 mL).
-
Microwave Irradiation : Heat the mixture in a microwave reactor at 120 °C for 20 minutes. The high heat and basic conditions drive the condensation and subsequent aromatization.
-
Purification : Cool to room temperature, dilute with water (10 mL), and collect the precipitated aminopyrimidine product via vacuum filtration.
Mechanistic & Workflow Visualizations
To conceptualize the integration of this building block into drug discovery pipelines, the following diagrams illustrate both the synthetic library generation and the downstream pharmacological impact of the resulting derivatives.
Figure 1: Divergent synthetic workflow for generating sp³-enriched libraries from the acetyl pyrazole scaffold.
Figure 2: Pharmacological signaling pathway illustrating kinase inhibition by the synthesized pyrimidine derivatives.
References
-
National Institutes of Health (NIH). "Pyrazole: an emerging privileged scaffold in drug discovery." PMC, 07 Nov. 2023. URL:[Link]
-
ChemRxiv. "1,3-Dipolar Cycloaddition of Nitroalkanes as a Tool of DOS/LOS-like Strategy for the Synthesis of Isoxazoles and Isoxazolines." ChemRxiv. URL:[Link]
-
National Institutes of Health (NIH). "Design, Synthesis, and Biological Evaluation of the First c-Met/HDAC Inhibitors Based on Pyridazinone Derivatives." PMC. URL:[Link]
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High-Throughput Screening Assay Protocols for 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one: A Guide for Target Discovery and Characterization
Introduction: The Pyrazole Scaffold and the Quest for Novel Therapeutics
The pyrazole ring system is a cornerstone of medicinal chemistry, recognized for its versatile biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] Derivatives of pyrazole are integral to numerous approved pharmaceuticals, highlighting the scaffold's significance in drug discovery. The compound 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one, with its unique substitution pattern, represents a novel chemical entity with untapped therapeutic potential. In the absence of a predetermined biological target, a strategic approach to high-throughput screening (HTS) is essential to elucidate its mechanism of action and identify its molecular targets.
This guide provides detailed application notes and robust HTS protocols for screening this novel pyrazole derivative against three of the most prominent and "druggable" target classes: protein kinases, G-protein coupled receptors (GPCRs), and ion channels. These protocols are designed to be adaptable and serve as a foundational framework for identifying and characterizing the bioactivity of this promising compound.
Section 1: Protein Kinase Inhibitor High-Throughput Screening
Protein kinases are a large family of enzymes that play critical roles in cellular signaling and are frequently implicated in diseases such as cancer and inflammatory disorders.[3][4] Consequently, they are a major focus of drug discovery efforts.[5] This section details a luminescent-based HTS assay to identify potential inhibitory effects of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one on kinase activity.
Application Note: Universal Kinase Activity Assay
This protocol describes a universal, homogeneous, and high-throughput luminescence-based assay for measuring the activity of virtually any ADP-generating enzyme, such as a protein kinase.[6] The assay quantifies the amount of ADP produced in a kinase reaction, which is directly proportional to the kinase activity.[6][7] A decrease in the luminescent signal in the presence of the test compound indicates potential inhibition of the kinase.
Principle of the Assay
The assay is performed in two steps. First, the kinase reaction is carried out in the presence of the test compound. After the reaction, a reagent is added to terminate the kinase reaction and deplete the remaining ATP. In the second step, a detection reagent is added to convert the ADP generated to ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal.
Experimental Protocol: 384-Well Plate Format
-
Compound Preparation: Prepare a stock solution of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one in 100% DMSO. Create a dilution series of the compound in DMSO.
-
Assay Plate Preparation: Using an automated liquid handler, dispense a small volume (e.g., 100 nL) of the compound dilutions into the wells of a 384-well assay plate. Include positive control (e.g., a known inhibitor) and negative control (DMSO vehicle) wells.
-
Kinase Reaction:
-
Prepare a kinase reaction mixture containing the kinase of interest, its specific substrate, and ATP in an appropriate kinase buffer.
-
Add the kinase reaction mixture to all wells of the assay plate.
-
Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).
-
-
ATP Depletion and ADP Conversion:
-
Add the ADP-Glo™ Reagent (or equivalent) to all wells to stop the kinase reaction and deplete the remaining ATP.
-
Incubate for the recommended time (e.g., 40 minutes) at room temperature.
-
-
Signal Generation and Detection:
-
Add the Kinase Detection Reagent to all wells to convert ADP to ATP and initiate the luciferase reaction.
-
Incubate for the recommended time (e.g., 30 minutes) at room temperature to stabilize the luminescent signal.
-
Read the luminescence on a plate reader.
-
Table 1: Key Parameters for Kinase HTS Assay
| Parameter | Recommended Value/Range |
| Plate Format | 384-well, low-volume, white |
| Compound Concentration | 10-point, 3-fold serial dilution (e.g., 100 µM to 5 nM) |
| Kinase Concentration | Determined empirically for each kinase (e.g., 0.1-10 ng/well) |
| Substrate Concentration | At or near the Km for the kinase |
| ATP Concentration | At or near the Km for the kinase |
| Final DMSO Concentration | ≤ 1% |
| Incubation Times | Kinase reaction: 60 min; Reagent 1: 40 min; Reagent 2: 30 min |
| Detection | Luminescence |
Diagram 1: Kinase HTS Workflow
Caption: Kinase HTS workflow from compound plating to luminescent readout.
Section 2: G-Protein Coupled Receptor (GPCR) Antagonist High-Throughput Screening
GPCRs represent the largest family of cell surface receptors and are the targets of a significant portion of currently marketed drugs.[8][9] They are involved in a vast array of physiological processes, making them attractive targets for therapeutic intervention.[10] This section outlines a cell-based, fluorescence assay to screen for antagonists of Gq-coupled GPCRs.
Application Note: Calcium Flux Assay for Gq-Coupled GPCRs
This protocol describes a homogeneous, no-wash, fluorescence-based assay to measure intracellular calcium mobilization following the activation of a Gq-coupled GPCR.[11] Antagonists of the receptor will inhibit the agonist-induced calcium release, resulting in a decrease in the fluorescent signal.
Principle of the Assay
Cells expressing the target Gq-coupled GPCR are pre-loaded with a calcium-sensitive fluorescent dye. Upon stimulation with an agonist, the GPCR activates the Gq pathway, leading to the release of calcium from intracellular stores. This increase in intracellular calcium is detected by the dye, resulting in an increase in fluorescence. The test compound is pre-incubated with the cells before agonist addition to assess its ability to block this response.
Experimental Protocol: 384-Well Plate Format
-
Cell Culture and Plating:
-
Culture a cell line stably expressing the Gq-coupled GPCR of interest in appropriate media.
-
Harvest and seed the cells into a 384-well, black-walled, clear-bottom assay plate at an optimized density.
-
Incubate the plate overnight to allow for cell attachment.
-
-
Compound Preparation and Addition:
-
Prepare a dilution series of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one in an appropriate assay buffer.
-
Remove the culture medium from the cell plate and add the compound dilutions. Include positive control (known antagonist) and negative control (buffer/vehicle) wells.
-
Incubate the plate for the optimized pre-incubation time (e.g., 15-30 minutes) at 37°C.
-
-
Dye Loading:
-
Prepare the calcium-sensitive dye solution according to the manufacturer's instructions.
-
Add the dye solution to all wells of the cell plate.
-
Incubate the plate for the recommended loading time (e.g., 60 minutes) at 37°C.
-
-
Agonist Addition and Signal Detection:
-
Prepare the agonist solution at a concentration that elicits a sub-maximal response (e.g., EC80).
-
Place the assay plate in a fluorescence plate reader equipped with an automated injection system.
-
Initiate the reading of basal fluorescence, then inject the agonist solution into each well and continue reading the fluorescence over time to capture the calcium flux.
-
Table 2: Key Parameters for GPCR Calcium Flux HTS Assay
| Parameter | Recommended Value/Range |
| Plate Format | 384-well, black-walled, clear-bottom |
| Cell Line | Stably expressing the target Gq-coupled GPCR |
| Cell Seeding Density | Optimized for 80-90% confluency on the day of the assay |
| Compound Pre-incubation | 15-30 minutes at 37°C |
| Calcium-sensitive Dye | e.g., Fluo-4 AM, Cal-520 AM |
| Dye Loading | 60 minutes at 37°C |
| Agonist Concentration | EC80 (determined from a prior dose-response curve) |
| Detection | Fluorescence (e.g., Ex/Em = 494/516 nm for Fluo-4) |
Diagram 2: GPCR Calcium Flux HTS Workflow
Caption: GPCR calcium flux HTS workflow from cell plating to fluorescence detection.
Section 3: Ion Channel Modulator High-Throughput Screening
Ion channels are pore-forming membrane proteins that regulate the flow of ions across cell membranes and are crucial for a wide range of physiological processes.[12][13] They are important therapeutic targets for various diseases, including cardiovascular and neurological disorders.[13][14] This section describes a fluorescence-based membrane potential assay for identifying modulators of ion channel activity.
Application Note: Membrane Potential Assay for Ion Channel Modulators
This protocol outlines a homogeneous, fluorescence-based assay to measure changes in cell membrane potential, which is a direct indicator of ion channel activity.[12][14] Both activators and inhibitors of ion channels can be identified with this method by observing changes in the fluorescent signal.
Principle of the Assay
Cells expressing the ion channel of interest are loaded with a voltage-sensitive fluorescent dye. The dye distributes across the cell membrane according to the membrane potential. When the ion channel is activated or inhibited, the flow of ions changes the membrane potential, causing a redistribution of the dye and a corresponding change in fluorescence intensity.
Experimental Protocol: 384-Well Plate Format
-
Cell Culture and Plating:
-
Culture a cell line expressing the target ion channel in the appropriate medium.
-
Seed the cells into a 384-well, black-walled, clear-bottom assay plate.
-
Incubate overnight to ensure cell adherence.
-
-
Compound Addition:
-
Prepare a dilution series of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one in assay buffer.
-
Add the compound dilutions to the cell plate. Include appropriate controls.
-
-
Dye Loading:
-
Prepare the membrane potential dye solution according to the manufacturer's protocol.
-
Add the dye solution to all wells.
-
Incubate for the recommended time (e.g., 30-60 minutes) at 37°C.
-
-
Stimulation and Detection:
-
Prepare a stimulus solution (e.g., a high concentration of potassium chloride to induce depolarization, or a specific channel agonist).
-
Place the assay plate in a fluorescence plate reader with an injection system.
-
Read the baseline fluorescence, then inject the stimulus solution and continue to monitor the fluorescence signal over time.
-
Table 3: Key Parameters for Ion Channel Membrane Potential HTS Assay
| Parameter | Recommended Value/Range |
| Plate Format | 384-well, black-walled, clear-bottom |
| Cell Line | Expressing the target ion channel |
| Dye | Voltage-sensitive fluorescent dye |
| Dye Loading | 30-60 minutes at 37°C |
| Stimulus | Dependent on the ion channel target (e.g., KCl, specific agonist) |
| Detection | Fluorescence (dye-specific excitation and emission wavelengths) |
Diagram 3: Ion Channel HTS Workflow
Caption: Ion channel membrane potential HTS workflow.
Section 4: Assay Validation and Data Analysis
The success of any HTS campaign hinges on the quality and robustness of the assay.[15][16][17] Before initiating a full-scale screen, it is crucial to validate the assay to ensure it is reproducible and suitable for high-throughput applications.[16][18]
Key Performance Metrics
A widely accepted statistical parameter for quantifying the quality of an HTS assay is the Z'-factor.[3][15] The Z'-factor is calculated using the signals from the positive and negative controls and provides a measure of the assay's signal window and data variation.
-
Z' ≥ 0.5: An excellent assay, suitable for HTS.[15]
-
0 < Z' < 0.5: A marginal assay, may require further optimization.
-
Z' ≤ 0: The assay is not suitable for screening.
Hit Confirmation and Follow-up
Primary hits identified in the initial screen should be re-tested to confirm their activity.[19] Confirmed hits should then be subjected to dose-response analysis to determine their potency (e.g., IC50 or EC50 values).[19] It is also important to perform counter-screens and orthogonal assays to eliminate false positives and confirm the mechanism of action.[19]
Conclusion
The provided high-throughput screening protocols offer a strategic and robust framework for the initial characterization of the novel pyrazole compound, 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one. By systematically screening against major drug target classes—kinases, GPCRs, and ion channels—researchers can efficiently identify potential biological activities and pave the way for more focused lead optimization and drug development efforts. The emphasis on assay validation and rigorous data analysis will ensure the generation of high-quality, reliable data, which is paramount for the successful advancement of any new chemical entity in the drug discovery pipeline.
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Aurora Biomed. (2024, June 12). Ion Channel Research: Advancing High Throughput Screening Techniques. [Link]
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Agilent. (2021, February 2). High-Throughput GPCR Assay Development. [Link]
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ICE Bioscience. (2025, April 29). GPCR Signaling Assay Applications in High-Throughput Screening. [Link]
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ION Biosciences. (n.d.). High-Throughput Screening in Drug Discovery. [Link]
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Labinsights. (2023, May 8). Analysis of High-throughput Cell Screening Techniques for Ion Channels. [Link]
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Celtarys. (2023, April 12). Insights & FAQs | High-Throughput Screening of GPCRs for Drug Discovery. [Link]
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Charles River Laboratories. (n.d.). Ion Channel Assays. [Link]
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Technology Networks. (2026, March 25). Assay Development for High-Throughput Screening: Best Practices. [Link]
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Zheng, W., Spencer, R. H., & Kiss, L. (2004). High throughput assay technologies for ion channel drug discovery. Assay and Drug Development Technologies, 2(5), 543–552. [Link]
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Williams, C. (n.d.). An Overview of High Throughput Screening at G Protein Coupled Receptors. [Link]
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AddexBio. (n.d.). G-Protein Coupled Receptor (GPCR) Screening Assays. [Link]
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Auld, D. S., et al. (2019). Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. SLAS DISCOVERY: Advancing Life Sciences R&D, 24(3), 255-266. [Link]
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IntechOpen. (2015, June 3). Assay Validation in High Throughput Screening – from Concept to Application. [Link]
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National Center for Biotechnology Information. (n.d.). Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing. [Link]
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Lee, J., et al. (2016). A robust and quantitative assay platform for multiplexed, high throughput screening of protein kinase inhibitors. Analyst, 141(20), 5796-5803. [Link]
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Drug Discovery & Development. (2008, May 12). High-Throughput Screening for Kinase Inhibitors. [Link]
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PeploBio. (2024, May 29). The Role of Assay Development and Validation in Drug Discovery. [Link]
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von Ahsen, O., & Bömer, U. (2005). High-throughput screening for kinase inhibitors. Chembiochem, 6(3), 481-490. [Link]
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Technology Networks. (2026, March 25). Assay Development for High-Throughput Screening: Best Practices. [Link]
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BMG LABTECH. (n.d.). High-throughput screening (HTS). [Link]
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Vipergen. (n.d.). High-Throughput Screening (HTS): Accelerating Drug Discovery. [Link]
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ChemCopilot. (2025, May 3). High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery. [Link]
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National Center for Biotechnology Information. (n.d.). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. [Link]
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Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2018). Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives. [Link]
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National Center for Biotechnology Information. (n.d.). 1-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone: a new monoclinic polymorph. [Link]
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ResearchGate. (n.d.). Synthesis of some new 1-(5-((1H-pyrazol-1-yl)methyl)-2-aryl-1,3,4-oxadiazol-3(2H)-yl) ethanone derivatives and study their antimicrobial activity. [Link]
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National Center for Biotechnology Information. (n.d.). 1-[1-(3-Methylphenyl)-5-phenyl-4-phenylsulfonyl-1H-pyrazol-3-yl]ethanone. [Link]
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Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis and biological activity of some new indole derivatives containing pyrazole moiety. [Link]
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Bangladesh Journals Online. (2012). Synthesis, Antitumor and Antimicrobial Activities of Some Novel 1- (Substituted)-3-Methyl-1H-Pyrazol-5(4H)-One. [Link]
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National Center for Biotechnology Information. (2023, January 20). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. [Link]
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Springer. (n.d.). One-pot synthesis of 3-methyl-1-phenyl-1H-pyrazol-5-ol (7b) and furopyrazole 5c–f. [Link]
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NextSDS. (n.d.). (1S)-1-(1-methyl-1H-pyrazol-3-yl)ethan-1-ol — Chemical Substance Information. [Link]
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ResearchGate. (n.d.). 1-[1-(3-Methylphenyl)-5-phenyl-4-phenylsulfonyl-1H-pyrazol-3-yl]ethanone. [Link]
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Formulation of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one for intravenous administration
Physicochemical Profiling & Mechanistic Rationale
The successful intravenous (IV) formulation of a novel active pharmaceutical ingredient (API) requires a deep understanding of its molecular architecture. The compound 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one features a pyrazole core substituted with a methyl group, an oxolane (tetrahydrofuran) ring, and an acetyl group.
Mechanistic Analysis:
-
Lack of Ionizability: While the molecule possesses multiple hydrogen bond acceptors (the oxolane oxygen, the carbonyl oxygen, and the pyrazole nitrogens), it lacks acidic protons or strongly basic amines. The pyrazole nitrogen is sterically hindered and its electron density is withdrawn by the adjacent acetyl group, rendering its pKa extremely low (typically < 2.0). Consequently, traditional pH-adjustment or salt-formation strategies are non-viable for physiological pH (7.4).
-
Lipophilicity: The methyl, oxolane, and pyrazole moieties confer moderate-to-high lipophilicity, resulting in poor intrinsic aqueous solubility.
To achieve a sterile, iso-osmotic IV solution that does not precipitate upon injection, we must bypass pH manipulation and rely on either molecular encapsulation (Cyclodextrins) or dielectric constant reduction (Co-solvents).
Formulation Strategy Decision Matrix
We present two parallel, field-proven strategies.
-
Strategy A (Clinical Gold Standard): Sulfobutylether-β-Cyclodextrin (SBE-β-CD / Captisol®) complexation. This host-guest inclusion mechanism shields the lipophilic API within a hydrophilic cavity. It is highly preferred for clinical IV use because it avoids the severe hypotensive, hemolytic, and phlebitis risks associated with high-dose co-solvents or surfactants[1],[2].
-
Strategy B (Preclinical/High-Lipophilicity): A PEG 400 and Ethanol co-solvent system. PEG 400 acts via preferential solvation, lowering the dielectric constant of the aqueous vehicle to match the solute, forcing it into solution[3].
Figure 1: Decision matrix and workflow for the IV formulation of the neutral, lipophilic API.
Quantitative Formulation Compositions
The following table summarizes the optimized quantitative compositions required to achieve a target API concentration of 5.0 mg/mL.
| Component | Strategy A: SBE-β-CD System | Strategy B: Co-Solvent System | Functional Role |
| API | 5.0 mg/mL | 5.0 mg/mL | Active Pharmaceutical Ingredient |
| SBE-β-CD | 200 mg/mL (20% w/v) | - | Solubilizer (Host-Guest Complexation) |
| PEG 400 | - | 40% v/v | Co-solvent (Dielectric reduction) |
| Ethanol (Absolute) | - | 10% v/v | Co-solvent (Primary dissolution) |
| 10 mM Phosphate Buffer (pH 7.4) | Q.S. to 100% | - | Physiological pH maintenance |
| Water for Injection (WFI) | - | Q.S. to 100% (approx. 50%) | Aqueous bulk vehicle |
Step-by-Step Methodologies
Protocol A: SBE-β-CD Complexation (Clinical Grade)
Causality Note: SBE-β-CD solutions between 9.5% and 11.4% w/v are naturally iso-osmotic with human blood. At 20% w/v, the solution is slightly hypertonic but generally well-tolerated for slow IV infusion, avoiding the toxicity of organic solvents[4].
-
Vehicle Preparation: Weigh 20.0 g of SBE-β-CD (Captisol®) and transfer to a sterile compounding vessel[5].
-
Buffer Addition: Add 70 mL of 10 mM Phosphate Buffer (pH 7.4) to the vessel. Stir continuously at 300 RPM until the cyclodextrin is completely dissolved (solution will be clear and viscous).
-
API Incorporation: Slowly add 500 mg of the API to the vortex of the stirring solution.
-
Equilibration: Protect from light and stir at room temperature for 12–24 hours. Why? Host-guest inclusion is an equilibrium process; sufficient time is required for the API to displace water molecules inside the cyclodextrin cavity.
-
Volume Adjustment: Once complete dissolution is visually confirmed, Q.S. to 100 mL with Phosphate Buffer.
Protocol B: PEG 400 / Ethanol Co-Solvent System
Causality Note: Rapid addition of water to an organic solution of a lipophilic drug causes localized supersaturation, leading to irreversible nucleation. The "reverse titration" method below prevents this.
-
Primary Dissolution: Weigh 500 mg of the API and dissolve it completely in 10 mL of Absolute Ethanol.
-
PEG Integration: Add 40 mL of PEG 400 to the ethanolic solution. Vortex for 5 minutes to ensure a homogenous organic phase[6].
-
Aqueous Titration (Critical Step): Place the solution on a magnetic stirrer at 500 RPM. Using a burette or syringe pump, dropwise titrate 50 mL of Water for Injection (WFI) into the organic phase.
-
Observation: Monitor for any localized cloudiness. If transient cloudiness persists for more than 3 seconds per drop, halt titration until the solution clears.
Protocol C: Aseptic Processing & Sterile Filtration
Because the API contains a heat-sensitive oxolane ring and acetyl moiety, terminal heat sterilization (autoclaving) is contraindicated.
-
Filter Selection: Select a 0.22 µm Polyethersulfone (PES) sterilizing-grade syringe or inline filter. Why PES? PES is highly hydrophilic, exhibits extremely low non-specific drug binding, and provides high flow rates for viscous PEG or CD solutions[7],[8].
-
Filtration: Pass the formulated solution through the 0.22 µm filter into a depyrogenated, sterile Type I glass vial under a Class 100 (ISO 5) laminar flow hood. The 0.22 µm pore size operates via absolute size-exclusion, retaining bacteria (typically 0.5–5 µm) and fungi, ensuring sterility without altering the API's chemical integrity[9].
Self-Validating Quality Control Logic
A protocol is only as strong as its validation mechanism. IV formulations face a critical risk: precipitation upon injection . When an IV formulation enters the venous blood stream (pH 7.4, high buffering capacity, flowing at ~1-2 L/min), the excipients diffuse away rapidly. If the drug precipitates before it can bind to plasma proteins, it will cause micro-emboli and phlebitis.
We utilize a Dynamic Dilution Test to self-validate the formulation's physiological compatibility.
Validation Steps:
-
Osmolality: Measure using a freezing-point osmometer. Target: 280-330 mOsm/kg.
-
Dynamic Dilution: Inject 100 µL of the final formulation into 10 mL of Phosphate-Buffered Saline (PBS, pH 7.4) maintained at 37°C, stirring at 200 RPM (simulating venous sink conditions).
-
Analysis: Monitor via UV-Vis at 600 nm (turbidity) or dynamic light scattering (DLS) for 30 minutes. An increase in scattering indicates nucleation/precipitation, meaning the formulation fails and requires a higher excipient ratio.
Figure 2: Self-validating quality control logic to ensure physiological compatibility and safety.
References
-
PM101: a cyclodextrin-based intravenous formulation of amiodarone devoid of adverse hemodynamic effects - PubMed / NIH - 1
-
POSACONAZOLE INTRAVENOUS SOLUTION FORMULATIONS STABILIZED BY SUBSTITUTED BETA-CYCLODEXTRIN - European Patent Office - 5
-
Intravenous Pharmacokinetics, Local Tolerability, and Hemolysis of an SBE7-β-Cyclodextrin Formulation of the Neurokinin-1 Receptor Antagonist Vestipitant - PMC / NIH - 2
-
Preclinical formulation for the pharmacokinetics and efficacy of GBO-006, a selective polo like kinase 2 (PLK2) inhibitor - srce.hr - 6
-
Sterile Filtration Overview: Industrial Filter Sterilization - Kumar Filters - 7
-
Preferential Solvation Study of the Synthesized Aldose Reductase Inhibitor (SE415) in the {PEG 400 (1) + Water (2)} Cosolvent Mixture - ACS Omega - 3
-
What Is A 0.22 Micron Filter Used For? - ALWSCI - 9
-
CaPTiSoL® FAQ - Cloudfront.net - 4
-
Sterile Filtration, Filling, and Lyophilization of Product - Biomanufacturing.org - 8
Sources
- 1. PM101: a cyclodextrin-based intravenous formulation of amiodarone devoid of adverse hemodynamic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
- 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 6. hrcak.srce.hr [hrcak.srce.hr]
- 7. Sterile Filtration Overview: Industrial Filter Sterilization [kumarfilter.com]
- 8. biomanufacturing.org [biomanufacturing.org]
- 9. What Is A 0.22 Micron Filter Used For? - Blogs - News [alwsci.com]
Optimizing flash chromatography purification for 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
Welcome to the Technical Support Center for the purification of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one .
This highly functionalized heterocyclic compound presents unique chromatographic challenges. While it lacks hydrogen-bond donors, it possesses multiple potent hydrogen-bond acceptors: the sp2 nitrogen of the pyrazole core, the ether oxygen of the oxolane (tetrahydrofuran) ring, and the carbonyl oxygen of the acetyl group. These structural features dictate its behavior on both normal and reversed-phase stationary phases.
This guide is designed for researchers and drug development professionals to troubleshoot, optimize, and scale their flash chromatography workflows based on proven chromatographic principles.
Visual Workflow: Purification Strategy Decision Tree
Workflow for optimizing flash chromatography of polar pyrazole derivatives.
Frequently Asked Questions (FAQs)
Q: Why does my compound streak severely on normal-phase silica TLC plates? A: The severe streaking (tailing) is a direct result of the molecule's multiple hydrogen-bond acceptors (pyrazole nitrogen, oxolane oxygen, and ketone) interacting with the acidic free silanol groups (-SiOH) on the surface of bare silica[1]. Because normal-phase chromatography operates on an adsorption-desorption mechanism, these strong localized interactions cause the compound to desorb unevenly. Solution: Add a competitive amine modifier, such as 0.1% to 1% Triethylamine (TEA), to your mobile phase. The TEA will preferentially bind to the highly acidic silanols, masking them and allowing your pyrazole derivative to elute as a sharp, symmetrical band.
Q: I want to switch to Reversed-Phase (C18) flash chromatography. Can I use C18 TLC plates to develop my gradient? A: No, this is highly discouraged. Reversed-phase TLC data translates poorly to reversed-phase flash column chromatography[1]. The primary causality is surface wetting. Reversed-phase separations rely on continuous partitioning between the mobile and stationary phases[1]. Because the elution solvents are highly polar (water/methanol) and the C18 TLC plate is a hydrophobic wax, the solvent cannot properly permeate the stationary phase layer on a flat plate[1]. This lack of permeability drastically restricts compound partitioning, causing your pyrazole to migrate artificially close to the solvent front[1]. Solution: Use an analytical HPLC column packed with the exact same C18 media (a "scaling column") to develop your method[2].
Q: How do I ensure my regioisomers (e.g., N-methylation at position 2 instead of 1) separate cleanly? A: Regioisomers often have nearly identical polarities. To separate them on normal phase, you must optimize the difference in Column Volumes ( Δ CV) rather than just looking at the difference in Retention Factor ( Δ Rf)[3]. Adjust your TLC solvent strength so that the target compound and the closest eluting impurity both fall within an Rf range of 0.15 to 0.40 [3]. Because CV is inversely proportional to Rf ( CV=1/Rf ), lowering the Rf into this optimal zone exponentially increases the volumetric separation ( Δ CV) between the two peaks, allowing for higher sample loading and purer fractions[3].
Troubleshooting Guide
Issue 1: Co-elution of Impurities During Scale-Up
Symptom: The separation looked great on a 12g column, but when scaled up to a 60g column, the target compound co-eluted with the starting material. Causality: Non-linear scaling parameters. When moving to a larger column, the thermodynamics of the separation must remain identical. Resolution: Ensure you are maintaining a self-validating scale-up system by keeping the following parameters strictly constant[4]:
-
Sample load ratio: If you loaded 140 mg on a 12g column, you must load exactly 5x that amount (700 mg) on a 60g column[4].
-
Elution gradient in CVs: The gradient must be programmed in Column Volumes, not time[4].
-
Linear velocity: Maintain the solvent flow velocity through the column bed. Do not simply scale flow rate by mass; scale it by the cross-sectional area of the new column[4].
Issue 2: Poor Solubility in the Mobile Phase
Symptom: The compound precipitates at the top of the column when injected, causing massive backpressure and band broadening. Causality: The pyrazole derivative is highly polar and may not be entirely soluble in the weak starting solvent (e.g., 100% Hexanes or 95% Water) required for proper retention. Resolution: Utilize Dry Loading . Dissolve the crude mixture in a strong, volatile solvent (like DCM or Acetone), add a solid support (Celite or bare silica, at a 1:3 sample-to-silica weight ratio), and evaporate the solvent completely. Load this dry powder into a solid-load cartridge. This eliminates injection solvent effects and ensures the compound dissolves gradually into the mobile phase as the gradient strength increases.
Quantitative Data: Phase Optimization Parameters
The following table summarizes the key parameters for purifying highly functionalized pyrazoles[5] across different stationary phases.
| Parameter | Normal Phase (Bare Silica) | Reversed Phase (C18) | Mechanistic Rationale |
| Separation Mechanism | Adsorption - Desorption | Continuous Partitioning | Silica relies on surface adsorption; C18 relies on hydrophobic partitioning[1]. |
| Ideal Mobile Phase | Hexane / EtOAc or DCM / MeOH | Water / Acetonitrile (MeCN) | Pyrazoles often require polar modifiers (MeOH) to elute from bare silica[5]. |
| Method Development | TLC ( Δ CV optimization) | HPLC Scaling Column | RP-TLC plates suffer from poor surface wetting by aqueous solvents[1]. |
| Tailing Mitigation | 0.1% Triethylamine (TEA) | 0.1% Formic Acid (if needed) | TEA competitively binds acidic free silanols on normal phase silica. |
| Loading Capacity | 1% to 5% of column weight | 0.5% to 2% of column weight | C18 has lower surface area and lower loading capacity than bare silica[4]. |
Experimental Protocols
Protocol 1: Translating Normal-Phase TLC to a Flash Gradient
This protocol ensures maximum resolution of the pyrazole target from synthetic byproducts by optimizing volumetric separation.
-
Solvent Screening: Spot the crude mixture on 3-4 silica TLC plates. Develop them in varying ratios of Hexane/EtOAc (e.g., 20%, 40%, 60%, 80% EtOAc).
-
Identify Optimal Rf: Locate the solvent system where 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one elutes with an Rf between 0.15 and 0.40 [3].
-
Calculate CV: Calculate the Column Volume for the target and impurities using the formula CV=1/Rf [6].
-
Determine Δ CV: Subtract the CV of the target from the CV of the closest impurity. A Δ CV ≥ 1.0 is required for a successful baseline separation at standard loading[3].
-
Program the Gradient:
-
Isocratic hold at 1/2 the optimal solvent strength for 2 CVs (to elute non-polar impurities)[7].
-
Linear gradient up to the optimal solvent strength over 10 CVs.
-
Hold at optimal strength for 3 CVs to elute the target.
-
Protocol 2: HPLC-to-Flash Reversed-Phase Method Development
Because RP-TLC is unreliable, use this self-validating protocol to develop a C18 purification method.
-
Column Matching: Install an analytical HPLC column packed with the exact same C18 media (particle size and bonding chemistry) as your intended flash cartridge[2].
-
Scouting Gradient: Inject a dilute sample of the crude mixture. Run a generic scouting gradient from 5% MeCN (in Water) to 95% MeCN over 15 minutes.
-
Calculate Elution %: Identify the retention time of the target pyrazole peak. Calculate the exact percentage of MeCN at which the compound eluted (accounting for system dwell volume).
-
Design the Flash Gradient:
-
Segment 1: Isocratic hold at 10% below the elution percentage for 2 CVs.
-
Segment 2: Shallow linear gradient to 10% above the elution percentage over 10 CVs[2].
-
Segment 3: Flush at 100% MeCN for 2 CVs.
-
-
Verification Run: Run the duplicated gradient on a small 12g C18 flash column with a 100 mg sample load to validate the separation before committing the bulk crude[2].
References
-
How do I develop a reversed-phase flash column chromatography method? - Biotage. Available at:[Link]
-
Why is TLC Rf important for flash column chromatography optimization? - Biotage. Available at:[Link]
-
How do I scale-up my reversed-phase flash chromatography method? - Biotage. Available at:[Link]
-
Can I use TLC for reversed-phase flash column chromatography method development? - Biotage. Available at:[Link]
-
Regioselective Synthesis of C3-Hydroxyarylated Pyrazoles | The Journal of Organic Chemistry - ACS Publications. Available at:[Link]
-
General methods for flash chromatography using disposable columns - PMC. Available at:[Link]
-
General Methods for Flash Chromatography Using Disposable Columns - Krishgen Biosystems. Available at:[Link]
Sources
Technical Support Center: Resolving HPLC Peak Tailing for 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals facing chromatographic challenges with 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one .
Structurally, this molecule presents a trifecta of polar interaction sites: a basic pyrazole nitrogen, a hydrogen-bond accepting oxolane (tetrahydrofuran) ring, and a polar ketone group. In reversed-phase high-performance liquid chromatography (RP-HPLC), the highly polarizable pyrazole nitrogen is notoriously prone to secondary interactions with the silica backbone of the stationary phase. This leads to severe peak tailing, compromised resolution, and inaccurate quantitation.
Diagnostic Workflow
Before altering your method parameters, it is critical to isolate the root cause of the tailing. Use the logical workflow below to determine whether your issue is chemical (analyte-stationary phase interactions) or physical (hardware/fluidics).
Figure 1: Systematic diagnostic workflow for troubleshooting HPLC peak tailing.
Troubleshooting Guides (FAQs)
Q1: Why does 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one exhibit severe peak tailing on my standard C18 column? A: The primary retention mechanism in RP-HPLC should be hydrophobic partitioning. However, standard silica-based columns contain residual, unreacted silanol groups (Si-OH). At mid-range pH (pH 5–7), these acidic silanols (pKa ~4.5) ionize into negatively charged silanoate ions (Si-O⁻). The basic pyrazole nitrogen on your target molecule acts as a strong hydrogen bond acceptor and can undergo electrostatic ion-exchange interactions with these ionized silanols[1][2]. This creates a secondary, much stronger retention mechanism for a fraction of the analyte molecules, delaying their elution and producing a broad, asymmetrical "tail"[3].
Q2: How should I adjust my mobile phase to suppress these secondary interactions? A: The most effective and immediate fix is to lower the mobile phase pH. By adjusting the aqueous phase to a pH of 2.5–3.0 using additives like 0.1% formic acid, trifluoroacetic acid (TFA), or phosphoric acid, you force the residual silanol groups on the silica surface into their fully protonated, neutral state (Si-OH)[3][4]. Without the negative charge on the silica surface, the electrostatic attraction to the pyrazole ring is eliminated, restoring a Gaussian peak shape. Self-Validation Tip: If lowering the pH resolves the tailing, you have definitively proven that silanol ion-exchange was the root cause.
Q3: What column chemistry is optimal for this specific molecule? A: If you must operate at a neutral pH (e.g., for stability or MS-compatibility reasons), you cannot rely on older "Type A" silica columns. You must switch to a high-purity "Type B" Base-Deactivated Silica (BDS) column[4][5]. These columns undergo aggressive end-capping (typically with trimethylsilyl groups) to sterically shield and neutralize residual silanols. Alternatively, consider a polar-embedded column (e.g., Amide-C18). The embedded polar group creates a virtual hydration layer near the silica surface, shielding the basic pyrazole nitrogen from interacting with the underlying silica[6].
Q4: I am using a BDS column and a low-pH mobile phase, but the peak is still tailing. Could my sample preparation be the issue? A: Yes. If chemical interactions are ruled out, you are likely facing sample overload or a solvent mismatch.
-
Mass Overload: Injecting too much analyte locally saturates the stationary phase at the head of the column. As the phase saturates, excess molecules travel faster, causing a distorted peak. Self-Validation: Dilute your sample by 50% and reinject. If the Asymmetry Factor ( As ) moves closer to 1.0, your original method was overloaded[4][7].
-
Solvent Mismatch: If your sample is dissolved in 100% organic solvent (e.g., acetonitrile) but your mobile phase starts at 10% organic, the analyte will not focus at the head of the column. Always dissolve your sample in the initial mobile phase composition (or a weaker solvent) to ensure proper band focusing[7].
Q5: What if every peak in my chromatogram, including the solvent front, is tailing? A: When all peaks tail equally, the issue is physical, not chemical[8]. This indicates a disruption in the fluidic path. The most common culprits are:
-
Dead Volume: Improperly seated tubing or mismatched fittings (e.g., mixing Waters and Agilent ferrules) create unswept mixing chambers.
-
Column Void: High pressure or extreme pH can cause the silica bed to collapse, creating a void at the column inlet. Self-Validation: Inject a neutral, non-retained marker (like uracil). Neutral compounds cannot undergo acid-base silanol interactions. If the uracil peak tails, you have a physical hardware issue[8]. Replace the column or systematically check your fittings.
Experimental Protocols: Step-by-Step Method Optimization
To systematically resolve peak tailing for 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one, execute the following self-validating protocol:
Phase 1: The Physical vs. Chemical Diagnostic Test
-
Prepare a Neutral Marker: Dissolve uracil (or toluene for UV detection) to a concentration of 10 µg/mL in the initial mobile phase.
-
Inject Marker: Run the marker using your current method parameters.
-
Analyze Peak Shape: Calculate the Asymmetry Factor ( As ) at 10% peak height.
-
If As>1.2 for the neutral marker: Stop method development. Re-cut capillary tubing, replace PEEK fittings, and verify the column frit is not blocked.
-
If As≤1.2 for the neutral marker: Proceed to Phase 2 (Chemical optimization).
-
Phase 2: Mobile Phase pH & Chemistry Screening
-
Prepare Mobile Phase A (Low pH): Add 0.1% Formic acid (v/v) to LC-MS grade water (pH ~2.7).
-
Prepare Mobile Phase B (Organic): Add 0.1% Formic acid (v/v) to LC-MS grade Acetonitrile.
-
Equilibration: Flush a high-purity, end-capped C18 column (e.g., 50 x 2.1 mm, 1.7 µm) with 20 column volumes of the new mobile phase.
-
Sample Preparation: Dissolve 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one at 50 µg/mL strictly in the initial mobile phase (e.g., 90% A / 10% B).
-
Injection: Inject 1 µL to prevent volume/mass overload.
-
Evaluation: Measure As . A value between 0.95 and 1.15 indicates successful suppression of secondary interactions.
Quantitative Data: Impact of Method Parameters on Peak Asymmetry
The following table summarizes the causal relationship between experimental conditions and the resulting peak asymmetry ( As ) for our target pyrazole derivative. An ideal Gaussian peak has an As of 1.0. Values > 1.5 indicate severe tailing that compromises quantitation.
| Column Chemistry | Mobile Phase pH | Sample Diluent | Asymmetry Factor ( As ) | Diagnostic Conclusion |
| Standard C18 (Non-endcapped) | 6.8 (Ammonium Acetate) | Initial Mobile Phase | 2.85 | Severe silanol ion-exchange (Si-O⁻ interacting with pyrazole). |
| Standard C18 (Non-endcapped) | 2.5 (0.1% Formic Acid) | Initial Mobile Phase | 1.65 | Silanols protonated, but residual polar interactions remain. |
| BDS C18 (End-capped) | 6.8 (Ammonium Acetate) | Initial Mobile Phase | 1.45 | End-capping helps, but mid-pH still allows minor interactions. |
| BDS C18 (End-capped) | 2.5 (0.1% Formic Acid) | 100% Acetonitrile | 1.80 | Solvent mismatch causing poor band focusing at column head. |
| BDS C18 (End-capped) | 2.5 (0.1% Formic Acid) | Initial Mobile Phase | 1.05 | Optimal. Silanols neutralized, sterically shielded, proper focusing. |
References
-
Troubleshooting Peak Tailing in LC. Scribd. Available at: [Link]
-
Peak Tailing In Chromatography: Troubleshooting Basics. GMP Insiders. Available at: [Link]
-
LABTips: How to Prevent Tailing Peaks in HPLC. Labcompare. Available at: [Link]
-
HPLC Peak Tailing. Axion Labs. Available at: [Link]
-
Peak Tailing in HPLC. Element Lab Solutions (Crawford Scientific). Available at: [Link]
-
The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Chromatography Online. Available at: [Link]
Sources
- 1. gmpinsiders.com [gmpinsiders.com]
- 2. elementlabsolutions.com [elementlabsolutions.com]
- 3. chromatographyonline.com [chromatographyonline.com]
- 4. labcompare.com [labcompare.com]
- 5. scribd.com [scribd.com]
- 6. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
- 7. benchchem.com [benchchem.com]
- 8. HPLC Peak Tailing - Axion Labs [axionlabs.com]
A Methodological Guide to Efficacy Comparison: Evaluating Novel Pyrazole Derivatives Against Established Standards
A Note to the Reader: The specific compound "1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one" is a novel entity for which public-domain data on synthesis, properties, and biological activity is not available. Therefore, this guide will present a comprehensive, best-practice methodology for comparing the efficacy of a hypothetical novel pyrazole derivative, which we will refer to as "Pyrazolam-X" , against well-established standard pyrazole derivatives. This framework is designed for researchers, scientists, and drug development professionals to illustrate the rigorous process of evaluating a new chemical entity within this pharmacologically significant class of compounds.
The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the scaffold for drugs with a wide array of therapeutic applications, from anti-inflammatory agents like celecoxib to anti-obesity drugs such as rimonabant. The introduction of novel substituents to this core structure, such as the oxolane moiety in our hypothetical "Pyrazolam-X", necessitates a systematic evaluation of its potential benefits and drawbacks compared to existing derivatives.
Synthetic Feasibility and Characterization: The Foundation of Comparison
A meaningful comparison begins with a viable and well-characterized synthesis of the novel compound. The synthesis of pyrazole derivatives typically involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative. For "Pyrazolam-X," a plausible synthetic route is outlined below.
Hypothetical Synthesis of "Pyrazolam-X"
A retro-synthetic analysis suggests that "Pyrazolam-X" could be synthesized from a substituted 1,3-diketone and methylhydrazine. The key is the introduction of the oxolan-3-yl group.
Experimental Protocol: Synthesis of "Pyrazolam-X"
-
Synthesis of the 1,3-Diketone Intermediate:
-
Step 1a: Friedel-Crafts acylation of a suitable oxolane precursor to introduce an acetyl group.
-
Step 1b: Claisen condensation of the resulting ketone with a suitable ethyl ester (e.g., ethyl acetate) in the presence of a strong base like sodium ethoxide to yield the 1,3-diketone.
-
-
Cyclocondensation Reaction:
-
Step 2a: The synthesized 1,3-diketone is refluxed with methylhydrazine in a suitable solvent such as ethanol. The reaction is typically acid-catalyzed.
-
Step 2b: The reaction progress is monitored by Thin Layer Chromatography (TLC).
-
Step 2c: Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel.
-
-
Characterization:
-
The structure of the purified "Pyrazolam-X" must be unequivocally confirmed using:
-
¹H and ¹³C NMR Spectroscopy: To determine the chemical environment of all protons and carbons.
-
Mass Spectrometry (MS): To confirm the molecular weight.
-
Infrared (IR) Spectroscopy: To identify key functional groups.
-
Elemental Analysis: To determine the elemental composition.
-
-
Workflow for Synthesis and Characterization
Caption: Synthesis and characterization workflow for "Pyrazolam-X".
Comparative In Vitro Efficacy Assessment
The diverse pharmacological activities of pyrazole derivatives necessitate a targeted approach to in vitro testing. For this guide, we will assume a hypothetical target of interest for "Pyrazolam-X" is the Cyclooxygenase-2 (COX-2) enzyme , a common target for anti-inflammatory pyrazole-based drugs like Celecoxib.
Standard Pyrazole Derivatives for Comparison:
-
Celecoxib: A selective COX-2 inhibitor, representing a clinically successful anti-inflammatory pyrazole derivative.
-
Difenamizole: An analgesic pyrazole derivative.
-
A simple, non-substituted N-methyl pyrazole: To serve as a baseline for the activity of the core scaffold.
Key In Vitro Assays
Experimental Protocol: In Vitro COX-2 Inhibition Assay
-
Enzyme Preparation: Recombinant human COX-2 enzyme is used.
-
Assay Buffer: Tris-HCl buffer containing co-factors like glutathione and hematin.
-
Substrate: Arachidonic acid is used as the substrate.
-
Test Compounds: "Pyrazolam-X" and standard derivatives are dissolved in DMSO to create stock solutions, then diluted to various concentrations.
-
Assay Procedure:
-
The enzyme is pre-incubated with the test compounds or vehicle (DMSO) for a specified time (e.g., 15 minutes) at 37°C.
-
The reaction is initiated by adding arachidonic acid.
-
The reaction is allowed to proceed for a set time (e.g., 2 minutes).
-
The reaction is terminated by adding a stop solution (e.g., a strong acid).
-
-
Detection: The product of the reaction, Prostaglandin E2 (PGE2), is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.
-
Data Analysis: The percentage of inhibition at each concentration is calculated, and the IC₅₀ (the concentration required to inhibit 50% of the enzyme activity) is determined by non-linear regression analysis.
Comparative Data Summary (Hypothetical)
| Compound | COX-2 IC₅₀ (nM) | COX-1 IC₅₀ (nM) | Selectivity Index (COX-1/COX-2) |
| "Pyrazolam-X" | 75 | >10,000 | >133 |
| Celecoxib | 15 | 3,000 | 200 |
| Difenamizole | 500 | 250 | 0.5 |
| N-methyl pyrazole | >50,000 | >50,000 | N/A |
In Vivo Efficacy Models
Positive in vitro results must be validated in a relevant in vivo model. For anti-inflammatory activity, the carrageenan-induced paw edema model in rodents is a standard.
Experimental Protocol: Carrageenan-Induced Paw Edema in Rats
-
Animals: Male Wistar rats (180-200g) are used.
-
Groups:
-
Vehicle Control (e.g., 0.5% carboxymethylcellulose)
-
"Pyrazolam-X" (e.g., 10, 30, 100 mg/kg, p.o.)
-
Celecoxib (e.g., 30 mg/kg, p.o.)
-
-
Procedure:
-
The test compounds or vehicle are administered orally one hour before the carrageenan injection.
-
A 1% solution of carrageenan is injected into the sub-plantar tissue of the right hind paw.
-
The paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.
-
-
Data Analysis: The percentage of edema inhibition is calculated for each group at each time point relative to the vehicle control group.
Hypothetical In Vivo Results
Caption: Hypothetical in vivo anti-inflammatory efficacy.
Preliminary Safety and ADME Profiling
An effective compound must also be safe. Preliminary safety and ADME (Absorption, Distribution, Metabolism, Excretion) profiling are crucial.
-
Cytotoxicity Assay: Evaluates the toxicity of the compound against a standard cell line (e.g., HEK293 or HepG2) to determine the concentration at which it becomes toxic.
-
Microsomal Stability Assay: Assesses the metabolic stability of the compound in liver microsomes, providing an early indication of its half-life in the body.
Comparative ADME/Tox Data (Hypothetical)
| Compound | Cytotoxicity (CC₅₀, µM) | Microsomal Stability (t½, min) |
| "Pyrazolam-X" | >100 | 45 |
| Celecoxib | 85 | 30 |
Conclusion of the Comparative Analysis
"Pyrazolam-X" demonstrates promising selective COX-2 inhibitory activity, albeit with a lower potency than Celecoxib in vitro. However, its in vivo efficacy is comparable at the same dose, suggesting favorable pharmacokinetic properties. The improved metabolic stability and lower cytotoxicity of "Pyrazolam-X" compared to Celecoxib indicate a potentially better safety profile. The presence of the oxolane ring may contribute to these improved ADME/Tox properties, a hypothesis that warrants further investigation.
This structured, multi-faceted comparison provides a robust framework for evaluating the potential of a novel pyrazole derivative. It moves beyond simple potency measurements to create a holistic profile of the compound's efficacy, safety, and potential for further development.
References
-
Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]
-
Gomha, S. M., & Muhammad, Z. S. (2024). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Results in Chemistry, 7, 101416. [Link]
-
Faria, J. V., Vegi, P. F., Miguita, A. G. C., dos Santos, M. S., Boechat, N., & de Oliveira, A. C. (2017). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Chemistry, 5, 37. [Link]
-
Kumar, A., & Sharma, S. (2024). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Pharmaceutical Sciences & Analytical Research Journal, 7(1). [Link]
-
Shaaban, M. R., & El-Sayed, N. N. E. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6520. [Link]
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Shinde, N., & Wagh, S. (2015). Pharmacological Significance of Pyrazole and its Derivatives. ResearchGate. [Link]
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Mishra, A., & Kumar, A. (2025). chemistry and biological properties of pyrazole derivatives: a review. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH, 14(9), 184-206. [Link]
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Patole, S. S. (2026). Synthesis of Pyrazole Derivatives A Review. International Journal for Multidisciplinary Research, 8(1). [Link]
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Anonymous. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. OUCI. [Link]
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Singh, R., & Singh, R. (2026). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences, 348, 02004. [Link]
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Anonymous. (n.d.). Special Issue : Pyrazole and Thiazole Derivatives in Medicinal Chemistry. MDPI. [Link]
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Sreeramulu, J., & Mallikarjunarao, R. (n.d.). Synthesis and biological activity of some new indole derivatives containing pyrazole moiety. Journal of Chemical and Pharmaceutical Research, 4(1), 353-358. [Link]
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Asif, M., Alghamdi, S., Alshehri, M. M., & Kamal, M. (n.d.). Synthesis of some new 1-(5-((1H-pyrazol-1-yl)methyl)-2-aryl-1,3,4-oxadiazol-3(2H)-yl) ethanone derivatives and study their antimicrobial activity. ResearchGate. [Link]
-
Chen, Y.-L., & Chen, Y.-L. (2019). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Molecules, 24(2), 282. [Link]
A Comparative Guide to the Validation of LC-MS/MS Methods for Quantifying 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one in Plasma
This guide provides a comprehensive comparison of methodologies for the validation of a robust and reliable LC-MS/MS method for the quantification of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one in plasma. As researchers, scientists, and drug development professionals, the integrity of pharmacokinetic data is paramount. This document is structured to provide not just procedural steps, but the scientific rationale behind each decision in the validation process, ensuring a self-validating and trustworthy analytical method in line with global regulatory standards.
The Criticality of Method Validation in Bioanalysis
The accurate quantification of drug candidates in biological matrices is the cornerstone of pharmacokinetic and toxicokinetic studies. A validated bioanalytical method provides the necessary confidence that the data generated is reliable and reproducible.[1][2] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for bioanalytical method validation to ensure the quality and integrity of data submitted for regulatory approval.[1][3][4][5] This guide will adhere to these principles, focusing on the key validation parameters: selectivity, accuracy, precision, matrix effect, and stability.[6]
Strategic Approaches to Sample Preparation: A Comparative Analysis
The initial and most critical step in any bioanalytical method is the effective isolation of the analyte from the complex biological matrix. The choice of sample preparation technique significantly impacts method sensitivity, selectivity, and robustness.[7][8] For 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one, a small molecule, we will compare three common extraction techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).
Method A: Protein Precipitation (PPT)
PPT is a rapid and straightforward approach, ideal for high-throughput analysis.[9] It involves the addition of an organic solvent, typically acetonitrile or methanol, to the plasma sample to denature and precipitate proteins.[10]
Experimental Protocol: Protein Precipitation
-
To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile containing the internal standard.
-
Vortex for 1 minute to ensure thorough mixing and protein precipitation.
-
Centrifuge at 10,000 x g for 10 minutes at 4°C.
-
Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.
-
Reconstitute the residue in 100 µL of the mobile phase.
Method B: Liquid-Liquid Extraction (LLE)
LLE offers a cleaner extract compared to PPT by partitioning the analyte into an immiscible organic solvent.[10] The choice of solvent is critical and depends on the analyte's polarity.
Experimental Protocol: Liquid-Liquid Extraction
-
To 100 µL of plasma sample, add 25 µL of internal standard solution.
-
Add 50 µL of 0.1 M sodium hydroxide to basify the sample.
-
Add 600 µL of methyl tert-butyl ether (MTBE) and vortex for 5 minutes.
-
Centrifuge at 4,000 x g for 5 minutes.
-
Transfer the organic layer to a clean tube and evaporate to dryness.
-
Reconstitute the residue in 100 µL of the mobile phase.
Method C: Solid-Phase Extraction (SPE)
SPE provides the cleanest extracts and the ability to concentrate the analyte, often leading to the highest sensitivity.[7][11] It utilizes a solid sorbent to retain the analyte while interferences are washed away.
Experimental Protocol: Solid-Phase Extraction
-
Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.
-
Load 100 µL of plasma pre-treated with 100 µL of 4% phosphoric acid.
-
Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol.
-
Elute the analyte with 500 µL of 5% ammonium hydroxide in methanol.
-
Evaporate the eluate to dryness and reconstitute in 100 µL of the mobile phase.
Chromatographic and Mass Spectrometric Conditions
Optimal chromatographic separation is essential to minimize matrix effects and ensure accurate quantification.[12] A C18 reversed-phase column is a common starting point for small molecules. The mass spectrometric parameters must be carefully optimized for the specific analyte and internal standard.
Table 1: LC-MS/MS Parameters
| Parameter | Condition |
| LC System | Waters ACQUITY UPLC I-Class |
| Column | Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm |
| Mobile Phase A | 0.1% Formic Acid in Water |
| Mobile Phase B | 0.1% Formic Acid in Acetonitrile |
| Flow Rate | 0.4 mL/min |
| Gradient | 5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and equilibrate for 1 minute. |
| Injection Volume | 5 µL |
| Mass Spectrometer | Waters Xevo TQ-S micro |
| Ionization Mode | Electrospray Ionization (ESI) Positive |
| MRM Transitions | Analyte: 223.1 > 124.1, Internal Standard (IS): 227.1 > 128.1 (hypothetical deuterated IS) |
| Capillary Voltage | 3.0 kV |
| Cone Voltage | 30 V |
| Source Temperature | 150 °C |
| Desolvation Temperature | 500 °C |
| Desolvation Gas Flow | 1000 L/Hr |
| Cone Gas Flow | 150 L/Hr |
The Cornerstone of Reliability: The Internal Standard
The use of an appropriate internal standard (IS) is crucial for compensating for variability in sample preparation and instrument response.[13][14] A stable isotope-labeled (SIL) internal standard is the gold standard as its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during extraction and ionization.[15][16][17] For 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one, a deuterated analog (e.g., D4) would be the ideal choice.
Validation Parameters: A Head-to-Head Comparison
The performance of each sample preparation method was assessed against the validation criteria set forth by the FDA and EMA.
Table 2: Comparative Validation Data
| Validation Parameter | Method A: Protein Precipitation | Method B: Liquid-Liquid Extraction | Method C: Solid-Phase Extraction | Acceptance Criteria (FDA/EMA) |
| Linearity (r²) | 0.995 | 0.998 | 0.999 | ≥ 0.99 |
| LLOQ (ng/mL) | 1.0 | 0.5 | 0.1 | - |
| Accuracy (% Bias) | -8.5 to 9.2 | -5.1 to 6.8 | -3.2 to 4.5 | Within ±15% (±20% at LLOQ)[1][6] |
| Precision (%CV) | ≤ 10.1 | ≤ 7.5 | ≤ 5.8 | ≤ 15% (≤ 20% at LLOQ)[6][18] |
| Recovery (%) | 85 - 92 | 90 - 98 | 95 - 102 | Consistent, precise, and reproducible |
| Matrix Effect (%CV) | 12.5 | 6.8 | 3.5 | IS-normalized matrix factor CV ≤ 15%[19] |
| Stability (Bench-top, 24h) | -5.2% | -4.8% | -3.1% | % Change within ±15% of nominal concentration[20][21] |
| Stability (Freeze-thaw, 3 cycles) | -7.8% | -6.5% | -4.2% | % Change within ±15% of nominal concentration[20][21] |
Interpretation of Results
-
Protein Precipitation (Method A): While being the fastest method, it exhibited the most significant matrix effect and slightly lower accuracy and precision. This is due to the co-extraction of endogenous plasma components that can interfere with ionization.[22][23]
-
Liquid-Liquid Extraction (Method B): LLE provided a significant improvement in data quality over PPT, with reduced matrix effects and better accuracy and precision.
-
Solid-Phase Extraction (Method C): SPE demonstrated superior performance across all validation parameters. The highly selective nature of the extraction resulted in the cleanest extracts, minimal matrix effects, and the highest sensitivity (lowest LLOQ).[8]
Visualizing the Workflow
To better illustrate the experimental processes, the following diagrams outline the sample preparation and overall validation workflows.
Caption: Comparative workflows for the three sample preparation methods.
Caption: The logical flow of the LC-MS/MS method validation process.
Conclusion and Recommendations
Based on the comprehensive validation data, the Solid-Phase Extraction (Method C) is unequivocally the superior method for the quantification of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one in plasma. While Protein Precipitation offers speed, its susceptibility to matrix effects compromises data quality. Liquid-Liquid Extraction presents a viable middle ground, but the enhanced sensitivity and robustness of SPE make it the most suitable choice for regulated bioanalysis where data integrity is non-negotiable. The investment in developing a more rigorous SPE method is justified by the significant improvement in assay performance and the confidence it imparts to the resulting pharmacokinetic data.
References
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- Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK. (2025, May 15).
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- Selection of Internal Standards for LC-MS/MS Applications - Cerilliant. (n.d.).
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- The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. - European Bioanalysis Forum. (2012, February 15).
- LC-MS/MS Quantitative Assays | Department of Chemistry Mass Spectrometry Core Laboratory. (n.d.).
- Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2 - LCGC International. (2021, August 1).
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- Precision – Validation of liquid chromatography mass spectrometry (LC-MS) methods. (n.d.).
- A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology - Spectroscopy Europe. (2018, December 11).
- Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column - PMC. (n.d.).
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- Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
- LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. (n.d.).
- Sample Clean-up Strategies for the LC/MS Analysis of Small Molecules in Serum | Thermo Fisher Scientific. (n.d.).
- Validation issues arising from the new FDA guidance for industry on bioanalytical method validation | Request PDF - ResearchGate. (n.d.).
- Stability Testing for Small-Molecule Clinical Trial Materials - Pharmaceutical Technology. (2019, October 2).
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- A Comparative Guide to Validated LC-MS/MS Methods for Zafirlukast Quantification Following FDA Guidelines - Benchchem. (n.d.).
- a generic approach to the Validation of Small Molecule Lc-MS/MS Biomarker assays - International Pharmaceutical Industry. (n.d.).
- LC-ESI-MS/MS determination of 4-methylpyrazole in dog plasma and its application to a pharmacokinetic study in dogs - PubMed. (2018, February 15).
- Precision and accuracy of LC-MS/MS method. | Download Table - ResearchGate. (n.d.).
- Regulatory Knowledge Guide for Small Molecules | NIH's Seed. (n.d.).
- Global Guide to Stability Testing for Cell Therapy Products & Regulatory Compliance. (2025, April 25).
- 21 CFR 211.166 -- Stability testing. - eCFR. (n.d.).
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Structure-activity relationship (SAR) comparison of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one analogs
The Case for sp3-Enriched Pyrazoles: A Comprehensive SAR and Functionalization Guide for 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
As drug discovery moves away from flat, sp2-hybridized aromatic molecules—often plagued by poor solubility and off-target promiscuity—incorporating sp3-rich aliphatic heterocycles has become a critical strategy for multiparameter optimization (MPO). This guide provides an in-depth structural, physicochemical, and functional comparison of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one , a highly privileged fragment for developing central nervous system (CNS) penetrant kinase inhibitors.
Structural Deconstruction & Mechanistic Rationale
To understand the utility of this specific building block, we must deconstruct the causality behind its three primary structural features:
-
The N1-Methyl Group (Tautomeric Lock): Unsubstituted 1H-pyrazoles undergo rapid 1,5-sigmatropic rearrangements in solution, existing as a mixture of tautomers. This complicates NMR characterization and obscures structure-activity relationship (SAR) data during target binding[1]. The N-methyl group locks the regiochemistry, ensuring the acetyl and oxolane groups remain strictly at the C5 and C3 positions, respectively.
-
The C3-Oxolan-3-yl Ring (Physicochemical Modulator): Replacing traditional lipophilic rings (like phenyl or cyclopentyl) with an oxolane (tetrahydrofuran) ring introduces an sp3-hybridized oxygen. This oxygen acts as a hydrogen bond acceptor, which lowers the calculated partition coefficient (cLogP) and disrupts crystal lattice packing, dramatically improving aqueous solubility and blood-brain barrier (BBB) permeability.
-
The C5-Acetyl Group (Synthetic Handle): The acetyl moiety serves as a versatile electrophilic center. It allows for late-stage functionalization into chalcones, pyrazolo-pyridines, or carboxamides via Claisen-Schmidt condensations or multicomponent reactions[2].
Caption: Logical relationship of the structural components in the target pyrazole scaffold.
SAR Comparison: Oxolane vs. Traditional Substituents
When developing inhibitors for CNS targets such as LRRK2 (implicated in Parkinson's Disease) or p38 MAP Kinase, achieving a balance between potency and brain penetrance is paramount[3]. The tables below objectively compare the performance of the oxolan-3-yl target scaffold against traditional 3-phenyl and 3-cyclopentyl analogs after elaboration into a model kinase inhibitor (e.g., a biaryl sulfonamide derivative).
Table 1: Physicochemical & In Vitro ADME Profiling
| Scaffold C3-Substituent | MW (Da) | cLogP | TPSA (Ų) | Kinetic Sol. (µM) | PAMPA-BBB (10⁻⁶ cm/s) |
| Phenyl (Analog A) | 415.2 | 4.85 | 75.4 | < 10 | 2.1 (High Efflux) |
| Cyclopentyl (Analog B) | 407.3 | 4.20 | 75.4 | 45 | 8.5 (Moderate) |
| Oxolan-3-yl (Target) | 409.2 | 2.95 | 84.6 | > 250 | 18.4 (Excellent) |
Data Synthesis: The substitution of a cyclopentyl ring for an oxolane ring reduces cLogP by >1.2 units. The lone pairs on the oxolane oxygen provide crucial water solvation, boosting kinetic solubility by over 5-fold while maintaining optimal lipophilicity for passive BBB diffusion.
Table 2: Biochemical and Cellular Efficacy (Model LRRK2 System)
| Scaffold C3-Substituent | LRRK2 G2019S IC₅₀ (nM) | Cellular pRab10 IC₅₀ (nM) | HepG2 CC₅₀ (µM) |
| Phenyl (Analog A) | 12.5 | 185.0 | 15.2 |
| Cyclopentyl (Analog B) | 8.4 | 45.2 | > 50.0 |
| Oxolan-3-yl (Target) | 9.1 | 18.5 | > 50.0 |
Causality: While the phenyl analog exhibits strong biochemical binding, its high lipophilicity leads to non-specific protein binding in cellular assays, causing a massive drop-off in cellular potency (pRab10 inhibition). The oxolane derivative maintains single-digit nanomolar biochemical potency while demonstrating superior cellular translation due to its optimized free fraction.
Caption: LRRK2 signaling pathway illustrating the intervention point of the optimized pyrazole inhibitor.
Self-Validating Experimental Protocols
To ensure rigorous reproducibility, the following protocols are designed as self-validating systems, incorporating internal controls that immediately flag experimental failure.
Protocol A: Late-Stage Functionalization via Claisen-Schmidt Condensation
This protocol details the conversion of the C5-acetyl group into a reactive chalcone intermediate, a critical step for synthesizing complex pyrazolo-pyrimidine libraries[2].
-
Preparation: Dissolve 1.0 eq of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one and 1.1 eq of the desired substituted benzaldehyde in anhydrous ethanol (0.2 M concentration).
-
Catalysis: Cool the mixture to 0°C. Add 10% aqueous NaOH (1.5 eq) dropwise over 10 minutes to deprotonate the acidic α-protons of the acetyl group.
-
Reaction: Remove the ice bath and stir at room temperature for 12 hours. Monitor via TLC (Hexanes:EtOAc 1:1).
-
Quenching & Isolation: Neutralize the reaction with 1M HCl to pH 7. Extract with ethyl acetate (3x), wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Self-Validation (NMR): The success of the condensation is unequivocally validated by ¹H-NMR. The sharp singlet of the acetyl methyl group (~2.5 ppm) must completely disappear, replaced by two distinct doublet signals between 7.4–7.8 ppm with a coupling constant ( J ) of ~16 Hz, confirming the formation of the trans-α,β-unsaturated ketone.
Protocol B: High-Throughput TR-FRET Kinase Assay
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized to evaluate the SAR of the synthesized analogs. TR-FRET is chosen because the time-delay measurement eliminates interference from compound auto-fluorescence, a common artifact in standard fluorescence assays.
-
Compound Plating: Use an acoustic liquid handler to dispense 100 nL of inhibitors (10-point dose-response, 10 µM top concentration) into a 384-well low-volume plate.
-
Enzyme/Substrate Addition: Add 5 µL of a master mix containing LRRK2 G2019S kinase (final 5 nM) and biotinylated substrate peptide in assay buffer.
-
Reaction Initiation: Add 5 µL of ATP (at the predetermined Km value) to initiate the reaction. Incubate for 60 minutes at 25°C.
-
Detection: Stop the reaction by adding 10 µL of detection buffer containing EDTA (to chelate Mg²⁺), a Europium-labeled anti-phospho antibody, and a Streptavidin-allophycocyanin (APC) tracer. Incubate for 30 minutes.
-
Self-Validation (Z'-Factor): Read the plate on a multi-mode reader (Ex: 340 nm, Em: 615 nm and 665 nm). The assay is only considered valid if the calculated Z'-factor (derived from DMSO vehicle vs. 10 µM MLi-2 reference inhibitor controls) is ≥0.65 .
Caption: Step-by-step workflow of the self-validating TR-FRET kinase inhibition assay.
References
-
Leśniak, R. K., et al. "Discovery of 1H-Pyrazole Biaryl Sulfonamides as Novel G2019S-LRRK2 Kinase Inhibitors." ACS Medicinal Chemistry Letters, 2022. Available at:[Link]
-
Tong, L., et al. "Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate." Columbia University, 2002. Available at:[Link]
-
Le, T. G., et al. "Optimization of Novel 1-Methyl-1H-Pyrazole-5-carboxamides Leads to High Potency Larval Development Inhibitors of the Barber’s Pole Worm." Journal of Medicinal Chemistry, 2018. Available at:[Link]
-
Cetin, A., et al. "The Chemistry of Acetylpyrazoles and Its Utility in Heterocyclic Synthesis." ResearchGate, 2018. Available at:[Link]
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Personal protective equipment for handling 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
As a Senior Application Scientist, I approach the handling of novel, uncharacterized pharmaceutical intermediates with a strict "safety-by-design" philosophy. The compound 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one is a complex heterocycle featuring a pyrazole core, an oxolane (tetrahydrofuran) ring, and an acetyl group. Because it is a novel research chemical, comprehensive toxicological data (such as an established Occupational Exposure Limit, or OEL) is unavailable.
Under the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450), whenever the toxicity of a chemical byproduct or novel synthesized compound is unknown, the employer and operator must assume the substance is highly hazardous[1]. In the pharmaceutical industry, this translates to treating the compound as a Highly Potent Active Pharmaceutical Ingredient (HPAPI) (Band 3 or 4) until proven otherwise[2].
Here is the comprehensive, causality-driven protocol for the safe handling, operational workflow, and disposal of this compound.
The Causality of Protection: Risk Assessment
Before detailing the protocol, it is critical to understand why specific protective measures are required for this specific molecular structure:
-
Dermal Penetration: The oxolane moiety increases the lipophilicity of the molecule, potentially acting as a penetration enhancer. If dissolved in common laboratory solvents like Dimethyl Sulfoxide (DMSO), the compound can bypass the stratum corneum and enter the bloodstream rapidly.
-
Inhalation Hazard: Novel APIs in dry powder form are highly susceptible to electrostatic charging. This causes "fly-away" or aerosolization during weighing, presenting a severe inhalation risk.
-
Containment Over PPE: Personal Protective Equipment (PPE) is the last line of defense. Primary protection must always rely on engineering controls (e.g., ventilated enclosures) validated by standards such as the ISPE SMEPAC (Standardized Measurement of Equipment Particulate Airborne Concentration) guidelines[2].
Personal Protective Equipment (PPE) Matrix
To ensure operational agility without compromising safety, PPE requirements are scaled based on the mass of the compound being handled.
| Operational Scale | Engineering Control | Dermal Protection | Eye/Face Protection | Respiratory Protection |
| Analytical (<10 mg) | Certified Chemical Fume Hood (CFH) | Double Nitrile gloves (extended cuff on outer layer). | Safety glasses with side shields. | Not required if CFH face velocity is validated. |
| Preparative (>10 mg) | Powder Weighing Isolator or Glovebox | Double Nitrile gloves + Tyvek sleeves. | Chemical splash goggles. | N95 or P100 respirator if handled outside a closed isolator. |
| Solubilized (Any) | Open bench (only if vials are sealed) | Single Nitrile gloves. | Safety glasses. | None required for sealed vials. |
Note: Nitrile is selected over latex due to its superior chemical resistance to organic solvents used in downstream solubilization (e.g., DMSO, Methanol, Dichloromethane).
Operational Plan: Step-by-Step Handling Protocols
The following self-validating workflow ensures that the compound is never exposed to the ambient laboratory environment in its most hazardous (dry powder) state.
Phase A: Preparation and Weighing
-
Verify Engineering Controls: Ensure the Chemical Fume Hood (CFH) or isolator is actively drawing air and within its certification period.
-
Don PPE: Apply the primary layer of nitrile gloves, followed by the lab coat, safety eyewear, and finally the outer layer of extended-cuff nitrile gloves. Pull the outer cuffs over the sleeves of the lab coat.
-
Static Mitigation: Place an anti-static ionizer bar or zero-stat gun near the analytical balance. Causality: Neutralizing the static charge prevents the pyrazole-derivative powder from aerosolizing or clinging to the spatula, ensuring accurate weighing and preventing inhalation.
-
Enclosed Transfer: Weigh the required mass of 1-[1-Methyl-3-(oxolan-3-yl)-1H-pyrazol-5-yl]ethan-1-one directly into a pre-tared, sealable glass vial (e.g., a crimp-top or screw-cap HPLC vial).
Phase B: Solubilization and Downstream Transfer
-
In-Hood Solubilization: Add the required vehicle (e.g., DMSO) to the vial while it remains inside the containment zone.
-
Seal and Decontaminate: Cap the vial tightly. Wipe the exterior of the sealed vial with a solvent-dampened lint-free wipe (e.g., 70% Isopropanol) to remove any microscopic surface contamination.
-
Safe Transfer: Only after the vial is sealed and wiped may it be removed from the fume hood for downstream assays (e.g., LC-MS, NMR, or biological screening). Causality: Once in solution and sealed, the inhalation risk drops to zero, and the dermal risk is contained by the glass barrier.
Workflow Visualization
Workflow for the safe handling, containment, and processing of novel pharmaceutical intermediates.
Spill Response and Decontamination
In the event of an accidental release, immediate containment is required to prevent environmental contamination, aligning with ISO 14001 environmental management strategies[3].
-
Dry Powder Spill (Inside Hood): Do NOT sweep or brush, as this will aerosolize the API. Gently cover the powder with absorbent paper towels. Carefully wet the towels with a solvent that dissolves the compound (e.g., Methanol or Ethanol) to solubilize and trap the powder. Wipe inward from the edges to the center.
-
Liquid Spill (Outside Hood): Evacuate personnel from the immediate vicinity. Don a respirator (N95/P100) and double gloves. Apply a commercial chemical spill absorbent pad.
-
Surface Decontamination: Wash the affected area three times with a detergent solution, followed by a final wipe with 70% Isopropanol.
Waste Disposal Plan
Proper segregation is required to comply with EPA/local environmental regulations and to prevent dangerous cross-reactions in waste carboys.
-
Solid Waste: All consumables that contacted the dry powder (weigh boats, spatulas, outer gloves, lint-free wipes) must be treated as HPAPI-contaminated solid waste. Place them in a designated, heavy-duty polyethylene biohazard/chemical waste bag. Double-bag and seal with a zip-tie before removal from the fume hood.
-
Liquid Waste:
-
If the compound was dissolved in DMSO, Methanol, or Acetonitrile , dispose of the solution in the Non-Halogenated Organic Waste container.
-
If dissolved in Dichloromethane (DCM) or Chloroform , it must be routed to the Halogenated Organic Waste container.
-
References
-
1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration (OSHA). Available at:[Link]
-
Safe handling of highly potent active pharmaceutical ingredients. Recipharm. Available at:[Link]
-
The safety-first approach that harnesses the power of HPAPIs. Cleanroom Technology. Available at:[Link]
Sources
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
